Technical Documentation Center

4-Amino-7-chloroquinazolin-2(1H)-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Amino-7-chloroquinazolin-2(1H)-one

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Physicochemical Profiling, Synthesis, and Structural Dynamics of 4-Amino-7-chloroquinazolin-2(1H)-one

Executive Summary As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate privileged scaffolds that serve as the foundational architecture for next-generation therapeutics. The quinazolin-2...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate privileged scaffolds that serve as the foundational architecture for next-generation therapeutics. The quinazolin-2(1H)-one class is a prime example, acting as a highly versatile pharmacophore in kinase inhibition and oncology drug development. Specifically, 4-Amino-7-chloroquinazolin-2(1H)-one represents a critical, highly functionalized intermediate.

This technical guide systematically deconstructs its structural identity, provides a self-validating synthetic workflow, and outlines the causality behind its physicochemical behavior in biological systems. Rather than merely listing properties, this document is designed to explain the why behind the molecule's reactivity and its utility in medicinal chemistry.

Structural Identity & Physicochemical Profiling

The utility of 4-Amino-7-chloroquinazolin-2(1H)-one stems from its rigid, planar aromatic system coupled with specific hydrogen-bonding vectors. According to structural data from, the 7-chloro substitution significantly alters the electron density of the quinazoline ring, enhancing its lipophilicity and providing a distinct vector for halogen bonding within hydrophobic protein pockets[1].

The table below synthesizes the core quantitative data necessary for formulation and analytical tracking:

PropertyValueChemical Causality / Significance
IUPAC Name 4-Amino-7-chloro-1H-quinazolin-2-oneStandardized nomenclature for regulatory filing.
CAS Registry Number 1093201-76-3Unique identifier for sourcing and compliance.
Molecular Formula C8H6ClN3ODefines the mass balance for synthetic yield calculations.
Molecular Weight 195.60 g/mol Low MW allows ample room for downstream derivatization (Lead-like space).
SMILES Nc1nc(=O)[nH]c2cc(Cl)ccc12Essential for computational docking and cheminformatics.
InChIKey TZMFUMMXGKGPCH-UHFFFAOYSA-NEnsures exact structural matching across databases.
H-Bond Donors 3 (-NH2, -NH)Facilitates critical interactions with kinase hinge regions.
H-Bond Acceptors 2 (-C=O, -N=)Engages with conserved water networks in target active sites.

Causality-Driven Synthesis Workflow

To synthesize 4-Amino-7-chloroquinazolin-2(1H)-one with high purity (>98%), we utilize a two-step cyclization protocol starting from 2-amino-4-chlorobenzonitrile. The logic here is to leverage the orthogonal reactivity of the primary aniline and the nitrile group, ensuring regioselective ring closure.

Step 1: Urea Intermediate Formation
  • Reagents: 2-Amino-4-chlorobenzonitrile (1.0 eq), Sodium Cyanate (NaOCN, 1.5 eq), Glacial Acetic Acid (Solvent/Catalyst).

  • Mechanism & Causality: Glacial acetic acid serves a dual purpose. It acts as a solvent and protonates the cyanate anion to generate in situ isocyanic acid (HNCO). The nucleophilic primary amine of the starting material attacks the electrophilic carbon of HNCO, yielding the intermediate 1-(2-cyano-5-chlorophenyl)urea. This specific method prevents the over-alkylation typically seen with other urea-forming reagents.

  • Protocol: Dissolve the benzonitrile in glacial acetic acid at room temperature. Slowly add NaOCN in portions to control the exotherm. Stir for 4 hours at 40°C. Precipitate the intermediate by pouring the mixture into ice water, filter under vacuum, and dry.

Step 2: Base-Catalyzed Intramolecular Cyclization
  • Reagents: 1-(2-cyano-5-chlorophenyl)urea, 10% Aqueous NaOH, Ethanol (Co-solvent).

  • Mechanism & Causality: The addition of NaOH deprotonates the urea nitrogen. The resulting highly nucleophilic anion undergoes an intramolecular 6-exo-dig cyclization by attacking the electrophilic nitrile carbon. This specific trajectory forms the thermodynamically stable 4-aminoquinazolin-2(1H)-one core.

  • Protocol: Suspend the intermediate in a 1:1 mixture of EtOH and 10% NaOH (aq). Reflux at 80°C for 3 hours. Cool to room temperature and carefully neutralize with 1M HCl to pH 7. The target compound will precipitate as an off-white solid. Filter, wash with cold water, and recrystallize from DMF/Water.

Synthesis_Workflow SM 2-Amino-4-chlorobenzonitrile Interm Urea Intermediate (1-(2-cyano-5-chlorophenyl)urea) SM->Interm Nucleophilic Addition Reagent1 NaOCN / AcOH (Isocyanic Acid Gen) Reagent1->Interm Target 4-Amino-7-chloroquinazolin-2(1H)-one Interm->Target Intramolecular Cyclization Reagent2 NaOH (aq) / Heat (Base Cyclization) Reagent2->Target

Fig 1: Step-by-step synthetic workflow and causality for 4-Amino-7-chloroquinazolin-2(1H)-one.

Pharmacophore Mapping & Biological Significance

In medicinal chemistry, the quinazoline core is synonymous with Epidermal Growth Factor Receptor (EGFR) inhibition, as highlighted in extensive literature on regarding quinazoline derivatives[2]. 4-Amino-7-chloroquinazolin-2(1H)-one acts as a versatile building block for designing ATP-competitive kinase inhibitors[3].

  • 4-Amino Group: Acts as a critical hydrogen bond donor. In kinase targets, this group typically interacts directly with the backbone carbonyls of the hinge region (e.g., Met793 in EGFR).

  • 2-Carbonyl Moiety: Functions as a hydrogen bond acceptor, often engaging with conserved water networks or Threonine gatekeeper residues in the active site.

  • 7-Chloro Substituent: The chlorine atom is not merely a steric placeholder; it drives the molecule deep into the hydrophobic pocket of the kinase. It optimizes the off-rate ( koff​ ) of the ligand through favorable halogen bonding and hydrophobic shielding[4].

SAR_Logic Core Quinazolin-2(1H)-one Core Rigid Planar Scaffold Amino 4-Amino Group (-NH2) Hinge Region H-Bond Donor Core->Amino Carbonyl 2-Carbonyl (C=O) H-Bond Acceptor / Water Network Core->Carbonyl Chloro 7-Chloro (-Cl) Hydrophobic Pocket / Halogen Bond Core->Chloro

Fig 2: Pharmacophore mapping and SAR logic of 4-Amino-7-chloroquinazolin-2(1H)-one.

Analytical Characterization & Self-Validation System

A synthetic protocol is only as reliable as its validation framework. To ensure the structural integrity of the synthesized 4-Amino-7-chloroquinazolin-2(1H)-one, the following analytical suite must be employed to confirm the causality of the reaction steps:

  • High-Performance Liquid Chromatography (HPLC):

    • Method: C18 column (5 µm, 4.6 x 150 mm); Mobile Phase: Gradient of 0.1% TFA in Water (A) and Acetonitrile (B).

    • Validation Logic: The 7-chloro group increases retention time compared to a des-chloro analog. A single sharp peak at ~254 nm confirms the absence of the uncyclized urea intermediate (which elutes earlier due to higher polarity and lack of the fully conjugated ring system).

  • Nuclear Magnetic Resonance (1H-NMR, DMSO-d6):

    • Validation Logic: The defining feature of successful cyclization is the appearance of the exocyclic 4-amino protons. Look for a broad singlet integrating for 2H at ~7.60 - 7.90 ppm (NH2) and a distinct downfield singlet at ~11.20 ppm corresponding to the 1H-amide proton of the quinazolin-2-one ring. The aromatic protons will appear as a characteristic AMX spin system due to the 7-chloro substitution.

  • Liquid Chromatography-Mass Spectrometry (LC-MS):

    • Validation Logic: ESI+ mode should yield an [M+H]+ peak at m/z 196.0. Crucially, due to the naturally occurring 35Cl and 37Cl isotopes, you must observe a characteristic 3:1 isotopic pattern at m/z 196.0 and 198.0, definitively confirming the presence of the chlorine atom intact on the scaffold.

References

  • Chemsrc Database. "1093201-76-3 | 4-Amino-7-chloroquinazolin-2(1H)-one Properties and Spectra." Chemsrc. URL:[Link]

  • ResearchGate. "Synthesis, molecular modeling and anti-cancer evaluation of a series of Quinazoline derivatives." ResearchGate. URL: [Link]

Sources

Exploratory

Part 1: The 4-Aminoquinazoline Scaffold: A Cornerstone of Kinase Inhibition

An In-Depth Technical Guide to the In Vitro Mechanism of Action of 4-Aminoquinazoline and 7-Chloro-4-aminoquinoline Scaffolds Introduction This guide provides a detailed exploration of the in vitro mechanisms of action f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Vitro Mechanism of Action of 4-Aminoquinazoline and 7-Chloro-4-aminoquinoline Scaffolds

Introduction

This guide provides a detailed exploration of the in vitro mechanisms of action for compounds centered around the 4-aminoquinazoline and 7-chloro-4-aminoquinoline cores. While specific data on 4-Amino-7-chloroquinazolin-2(1H)-one is not extensively available in public literature, a deep understanding of its constituent scaffolds offers a robust framework for predicting its biological activities and guiding future research. This document is intended for researchers, scientists, and drug development professionals, offering both high-level mechanistic insights and detailed experimental protocols. We will dissect the established roles of these privileged scaffolds in kinase inhibition, autophagy modulation, and nuclear receptor activation, thereby providing a comprehensive view of their therapeutic potential.

The 4-aminoquinazoline scaffold is a well-established pharmacophore in modern medicinal chemistry, most notably for its ability to function as a hinge-binding motif in a variety of protein kinases. This structural feature allows for potent and often selective inhibition of kinase activity, which is a critical node in many disease-related signaling pathways, particularly in oncology.

Mechanism of Action: ATP-Competitive Kinase Inhibition

The primary mechanism by which 4-aminoquinazoline derivatives exert their effects is through competitive inhibition at the ATP-binding site of protein kinases. The nitrogen atoms at positions 1 and 3 of the quinazoline ring act as hydrogen bond acceptors, mimicking the adenine portion of ATP and forming key interactions with the hinge region of the kinase domain. This occupation of the active site prevents the binding of endogenous ATP, thereby blocking the phosphorylation of downstream substrate proteins and interrupting the signaling cascade.

Prominent targets for this class of compounds include:

  • Epidermal Growth Factor Receptor (EGFR): Many 4-aminoquinazoline derivatives have been developed as EGFR inhibitors for the treatment of non-small cell lung cancer and other solid tumors.[1]

  • Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Inhibition of VEGFR-2 by these compounds can block angiogenesis, a critical process for tumor growth and metastasis.[2]

  • p21-Activated Kinase 4 (PAK4): PAK4 is implicated in cancer cell migration and invasion, and specific 4-aminoquinazoline derivatives have been designed to target this kinase.[3]

  • Phosphoinositide 3-Kinase (PI3K): The PI3K/Akt pathway is a central regulator of cell survival and proliferation. 4-aminoquinazoline-based compounds have been shown to selectively inhibit PI3Kα.[4]

Downstream Cellular Consequences

By inhibiting these key kinases, 4-aminoquinazoline derivatives can induce a range of anti-proliferative and pro-apoptotic effects in cancer cells in vitro. These include:

  • Inhibition of Cell Proliferation: As demonstrated in numerous studies, these compounds can effectively reduce the growth of various cancer cell lines.[1][4]

  • Cell Cycle Arrest: Blockade of kinase signaling can lead to arrest at different phases of the cell cycle, most commonly at G1.[4]

  • Induction of Apoptosis: Interruption of survival signals often triggers the mitochondrial-dependent apoptotic pathway.[4]

cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR EGFR PI3K PI3K EGFR->PI3K Activates Akt Akt PI3K->Akt Activates mTOR mTOR Akt->mTOR Activates Proliferation Cell Proliferation & Survival mTOR->Proliferation Promotes Aminoquinazoline 4-Aminoquinazoline Derivative Aminoquinazoline->PI3K Inhibits

Figure 1: Simplified signaling pathway showing the inhibition of the PI3K/Akt pathway by a 4-aminoquinazoline derivative.

In Vitro Experimental Protocols

This assay quantitatively determines the inhibitory potency of a compound against a specific kinase.

  • Reagents: Recombinant kinase (e.g., PI3Kα), substrate peptide with a fluorescent label, ATP, and the test compound.

  • Procedure:

    • Prepare a series of dilutions of the 4-aminoquinazoline derivative.

    • In a microplate, add the kinase, the fluorescently labeled substrate, and the test compound.

    • Initiate the reaction by adding ATP.

    • Incubate at room temperature for a specified time (e.g., 1 hour).

    • Measure the fluorescence resonance energy transfer (FRET) signal, which is proportional to the amount of phosphorylated substrate.

  • Data Analysis: Plot the percentage of kinase inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.[4]

This assay measures the metabolic activity of cells as an indicator of cell viability.

  • Cell Seeding: Plate cancer cells (e.g., HCT-116) in a 96-well plate and allow them to adhere overnight.

  • Treatment: Treat the cells with various concentrations of the 4-aminoquinazoline derivative for a specified period (e.g., 72 hours).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measurement: Read the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the GI50 or IC50 value.[1]

This technique is used to detect changes in the levels of specific proteins in a signaling pathway.

  • Cell Lysis: Treat cells with the compound, then lyse the cells to extract total protein.

  • Protein Quantification: Determine the protein concentration of each lysate.

  • SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

  • Transfer: Transfer the separated proteins to a membrane (e.g., PVDF).

  • Blocking and Antibody Incubation: Block the membrane and then incubate with primary antibodies against target proteins (e.g., phosphorylated Akt, total Akt). Follow with incubation with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.[4]

Quantitative Data Summary
Compound ClassTarget KinaseCell LineIC50/GI50 (µM)Reference
4-aminoquinazoline deriv.EGFRA5498.35[1]
4-aminoquinazoline deriv.VEGFR-2-0.037[2]
4-aminoquinazoline deriv.PAK4A549-[3]
4-aminoquinazoline deriv.PI3Kα-0.0136[4]

Part 2: The 7-Chloro-4-aminoquinoline Scaffold: A Versatile Pharmacophore

The 7-chloro-4-aminoquinoline scaffold is famously the backbone of the antimalarial drug chloroquine.[5] However, its biological activities extend far beyond this initial application, with significant research demonstrating its potential in cancer therapy and neurodegenerative diseases.

Mechanism of Action: Modulation of Autophagy

In cancer cells, 7-chloro-4-aminoquinoline derivatives are known to inhibit autophagy, a cellular recycling process that can promote cancer cell survival under stress. These compounds are weak bases that accumulate in the acidic environment of lysosomes, raising the lysosomal pH and inhibiting the activity of degradative enzymes. This blockage of the final step of autophagy leads to the accumulation of autophagosomes and cell death, particularly when combined with other anticancer agents.[6] This chemosensitizing effect makes this scaffold an attractive component for combination therapies.[6]

cluster_cytoplasm Cytoplasm Autophagosome Autophagosome Lysosome Lysosome Autophagosome->Lysosome Fuses with Autolysosome Autolysosome (Degradation) Lysosome->Autolysosome Aminoquinoline 7-Chloro-4-aminoquinoline Derivative Aminoquinoline->Lysosome Inhibits (raises pH)

Figure 2: Mechanism of autophagy inhibition by a 7-chloro-4-aminoquinoline derivative.

Mechanism of Action: Agonism of NR4A2 (Nurr1)

Recent studies have identified 4-amino-7-chloroquinoline derivatives as synthetic agonists of the nuclear receptor NR4A2 (Nurr1).[7] Nurr1 is a key transcription factor in the development and maintenance of midbrain dopaminergic neurons, which are progressively lost in Parkinson's disease. By activating Nurr1, these compounds can promote the expression of genes involved in dopamine synthesis and protect neurons from inflammation-induced death.[7][8] This neuroprotective function opens up a new therapeutic avenue for this scaffold.

In Vitro Experimental Protocols

This assay measures the ability of a compound to activate the transcriptional activity of a target receptor.

  • Cell Transfection: Co-transfect cells (e.g., HEK293T) with a plasmid expressing NR4A2 and a reporter plasmid containing a luciferase gene under the control of a Nurr1-responsive promoter.

  • Treatment: Treat the transfected cells with the 7-chloro-4-aminoquinoline derivative.

  • Cell Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer.

  • Data Analysis: Normalize the luciferase activity to a control (e.g., total protein concentration or co-transfected β-galactosidase activity) and express the results as fold activation over vehicle-treated cells.[7]

This assay monitors the turnover of the autophagosome marker LC3-II to measure autophagic activity.

  • Treatment: Treat cells with the 7-chloro-4-aminoquinoline derivative in the presence and absence of a lysosomal inhibitor (e.g., bafilomycin A1).

  • Western Blotting: Perform western blot analysis as described previously, using an antibody that detects both LC3-I and its lipidated form, LC3-II.

  • Data Analysis: The accumulation of LC3-II in the presence of the compound compared to the control indicates a blockage of autophagic flux.

Conclusion and Future Directions

The 4-aminoquinazoline and 7-chloro-4-aminoquinoline scaffolds are privileged structures in drug discovery, each with a distinct yet powerful set of in vitro mechanisms of action. The former excels in the targeted inhibition of protein kinases, making it a mainstay of modern oncology. The latter demonstrates remarkable versatility, with established roles in combating malaria and emerging applications in cancer and neuroprotection through the modulation of fundamental cellular processes like autophagy and gene transcription.

For a novel hybrid molecule such as 4-Amino-7-chloroquinazolin-2(1H)-one, it is plausible that it could exhibit a combination of these activities. Future in vitro studies should therefore aim to profile this compound across a panel of kinases, as well as in assays for autophagy and nuclear receptor activation, to fully elucidate its therapeutic potential. The experimental frameworks provided in this guide offer a clear roadmap for such an investigation.

References

  • Synthesis and evaluation of 7-substituted 4-aminoquinoline analogs for antimalarial activity. (URL not provided)
  • Kim, C. H., Leblanc, P., & Kim, K. S. (2016). 4-amino-7-chloroquinoline derivatives for treating Parkinson's disease: implications for drug discovery. Expert opinion on drug discovery, 11(4), 345–354. [Link]

  • Choi, E. J., Kim, S. Y., & Kim, J. A. (2014). A 4-aminoquinoline derivative that markedly sensitizes tumor cell killing by Akt inhibitors with a minimum cytotoxicity to non-cancer cells. Bioorganic & medicinal chemistry letters, 24(15), 3493–3497. [Link]

  • Design, Synthesis and Biological Evaluation of Several Novel 4-aminoquinazoline Derivatives as Potent Anti-Tumor Agents. (2019). ResearchGate. [Link]

  • Wang, C., et al. (2017). Structure-Based Design of 6-Chloro-4-aminoquinazoline-2-carboxamide Derivatives as Potent and Selective p21-Activated Kinase 4 (PAK4) Inhibitors. Journal of Medicinal Chemistry, 60(24), 10095-10113. [Link]

  • Synthesis, in-silico, and in-vitro study of novel chloro methylquinazolinones as PI3K-Оґ inhibitors, cytotoxic agents. (2021). ScienceDirect. [Link]

  • New antiprotozoal agents: Synthesis and biological evaluation of different 4-(7-chloroquinolin-4-yl) piperazin-1-yl)pyrrolidin-2-yl)methanone derivatives. (2017). PubMed. [Link]

  • Kumar, A., et al. (2010). Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. Acta pharmaceutica (Zagreb, Croatia), 60(1), 89–98. [Link]

  • Synthesis, Characterisation and Biological Evaluation of Quinazoline Derivatives as Novel Anti-Microbial Agents. (n.d.). Longdom Publishing. [Link]

  • Al-Sanea, M. M., et al. (2024). Design, Synthesis, Pharmacological Evaluation of Quinazolin-4(3H)-Ones Bearing Urea Functionality as Potential VEGFR-2 Inhibitors. Drug Design, Development and Therapy, 18, 5109–5127. [Link]

  • Perković, I., et al. (2023). Novel 7-Chloro-4-aminoquinoline-benzimidazole Hybrids as Inhibitors of Cancer Cells Growth: Synthesis, Antiproliferative Activity, in Silico ADME Predictions, and Docking. Molecules (Basel, Switzerland), 28(2), 578. [Link]

  • Rojas-Oviedo, I., et al. (2016). Hybrid Molecules Containing a 7-Chloro-4-aminoquinoline Nucleus and a Substituted 2-Pyrazoline with Antiproliferative and Antifungal Activity. Molecules (Basel, Switzerland), 21(8), 987. [Link]

  • In vitro phenotypic screening of 7-chloro-4-amino(oxy)quinoline derivatives as putative anti-Trypanosoma cruzi agents. (2014). PubMed. [Link]

  • Ding, H., et al. (2018). Novel 4-aminoquinazoline derivatives induce growth inhibition, cell cycle arrest and apoptosis via PI3Kα inhibition. Bioorganic & medicinal chemistry, 26(8), 1835–1843. [Link]

  • 4-amino-7-chloroquinoline derivatives for treating Parkinson's disease: implications for drug discovery. (n.d.). PubMed. [Link]

  • The possible mechanisms of action of 4-aminoquinolines (chloroquine/hydroxychloroquine) against Sars-Cov-2 infection (COVID-19): A role for iron homeostasis?. (2020). PubMed. [Link]

  • Rojas-Oviedo, I., et al. (2016). Hybrid Molecules Containing a 7-Chloro-4-aminoquinoline Nucleus and a Substituted 2-Pyrazoline with Antiproliferative and Antifungal Activity. Molecules (Basel, Switzerland), 21(8), 987. [Link]

  • Benzoquinazoline inhibitors of thymidylate synthase: enzyme inhibitory activity and cytotoxicity of some 3-amino- and 3-methylbenzo[f]quinazolin-1(2H)-ones. (1993). PubMed. [Link]

  • N-[7-Chloro-4-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]quinoline]-acetamide. (2021). MDPI. [Link]

  • 4-Aminoquinoline: a comprehensive review of synthetic strategies. (2025). Frontiers. [Link]

  • Quinolone-1-(2H)-ones as hedgehog signalling pathway inhibitors. (n.d.). Royal Society of Chemistry. [Link]

Sources

Foundational

Comprehensive Safety Data and Toxicity Profile of 4-Amino-7-chloroquinazolin-2(1H)-one: A Technical Guide for Preclinical Development

Executive Summary 4-Amino-7-chloroquinazolin-2(1H)-one is a highly functionalized quinazolinone derivative that serves as a privileged chemical intermediate in modern medicinal chemistry[1]. Because the quinazolinone sca...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

4-Amino-7-chloroquinazolin-2(1H)-one is a highly functionalized quinazolinone derivative that serves as a privileged chemical intermediate in modern medicinal chemistry[1]. Because the quinazolinone scaffold is foundational to numerous FDA-approved kinase inhibitors and chemotherapeutic agents, understanding the safety data sheet (SDS) parameters and toxicity profile of its intermediates is critical for preclinical drug development. This whitepaper synthesizes the physicochemical properties, structural-activity relationship (SAR) toxicodynamics, and self-validating experimental protocols required for the safe handling and biological evaluation of this compound.

Physicochemical Identity & Structural Significance

The molecular architecture of 4-Amino-7-chloroquinazolin-2(1H)-one features a core quinazolinone ring substituted with a chlorine atom at the 7-position and an amino group at the 4-position. In medicinal chemistry, the nitrogen atoms within the quinazolinone ring are crucial for establishing hydrogen bonds with the hinge region of target kinases (such as EGFR and HER2). The halogenation (7-chloro) enhances lipophilicity, which improves cellular permeability but also increases the potential for hepatic accumulation and off-target toxicity during downstream drug formulation.

Table 1: Physicochemical Properties

ParameterValue / Description
CAS Registry Number 1093201-76-3[2]
Molecular Formula C8H6ClN3O[2]
Molecular Weight 195.60 g/mol [2]
SMILES String Nc1nc(=O)[nH]c2cc(Cl)ccc12[2]
Structural Class Halogenated N-containing Heterocycle
Expected Appearance Solid crystalline powder[3]

Safety Data Sheet (SDS) & Hazard Profiling

While empirical, compound-specific SDS data for novel intermediates is often proprietary, the hazard profile of 4-Amino-7-chloroquinazolin-2(1H)-one is extrapolated from highly homologous quinazolinone derivatives (e.g., 2-methyl-4(1H)-quinazolinone and 3-phenyl-4-[3H]quinazolinone)[3][4]. The compound is pharmacologically active and must be handled as a hazardous substance under the Globally Harmonized System (GHS).

Table 2: GHS Hazard Classification & Precautionary Directives

Hazard ClassGHS CategoryHazard StatementKey Precautionary Codes
Acute Toxicity (Oral) Category 4H302 : Harmful if swallowed[4]P264, P270, P301+P312
Skin Corrosion/Irritation Category 2H315 : Causes skin irritationP280, P302+P352
Serious Eye Damage Category 2H319 : Causes serious eye irritationP305+P351+P338
Target Organ Toxicity Category 3H335 : May cause respiratory irritation[3]P261, P271, P304+P340
Emergency First Aid Workflows
  • Inhalation: Remove the subject to fresh air. The compound acts as a respiratory irritant (H335); if bronchospasm occurs, administer oxygen and seek immediate medical attention[3].

  • Dermal Exposure: Quinazolinones are lipophilic and can penetrate the stratum corneum. Flush the affected area with copious amounts of water and soap for at least 15 minutes to prevent systemic absorption.

Toxicodynamics & Structure-Activity Relationship (SAR)

When 4-Amino-7-chloroquinazolin-2(1H)-one is functionalized into active drug candidates, its primary mechanism of cytotoxicity is the targeted inhibition of protein kinases[5]. Quinazolinone derivatives are known to inhibit the PI3K/Akt/mTOR pathway and epidermal growth factor receptors (EGFR/HER2)[5][6].

From a toxicological standpoint, this kinase inhibition leads to the suppression of tubulin polymerization. This forces the cell into G2/M phase mitotic arrest , subsequently triggering caspase-dependent apoptosis[7]. While this is the desired mechanism for oncology drugs, in healthy tissues, it manifests as acute cytotoxicity.

G QZ 4-Amino-7-chloroquinazolin-2(1H)-one (Precursor Scaffold) Deriv Functionalized Quinazolinone Kinase Inhibitors QZ->Deriv Medicinal Chemistry EGFR EGFR / HER2 Kinase Inhibition Deriv->EGFR PI3K PI3K / Akt Pathway Blockade Deriv->PI3K CellCycle G2/M Phase Arrest (Tubulin Blockade) EGFR->CellCycle PI3K->CellCycle Apoptosis Cellular Apoptosis (Targeted Cytotoxicity) CellCycle->Apoptosis

Fig 1: Toxicodynamic pathway of quinazolinone derivatives leading to targeted cellular apoptosis.

Self-Validating Experimental Protocols for Toxicity Screening

To ensure scientific integrity and reproducible safety profiling, the following self-validating protocols must be employed when evaluating the cytotoxicity of this compound and its downstream derivatives.

In Vitro Cytotoxicity and Target Validation (MTT Assay)

Causality & Rationale: The MTT assay measures NAD(P)H-dependent cellular oxidoreductase activity. Because quinazolinones induce apoptosis via mitochondrial stress and mitotic arrest[7], mitochondrial metabolic rate serves as a direct, highly accurate proxy for cell viability. MCF-7 (breast cancer) and HepG2 (hepatocellular carcinoma) cell lines are utilized due to their high baseline expression of EGFR, making them highly sensitive to quinazolinone-induced toxicity[8][5].

Step-by-Step Methodology:

  • Cell Culturing: Seed MCF-7 and HepG2 cells in 96-well plates at a density of 5×103 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cellular adhesion.

  • Compound Preparation: Dissolve 4-Amino-7-chloroquinazolin-2(1H)-one in 100% DMSO to create a 10 mM stock. Crucial Step: Dilute the stock in culture media so that the final DMSO concentration never exceeds 0.1% (v/v). Higher DMSO concentrations will cause solvent-induced osmotic toxicity, invalidating the assay.

  • Dosing & Controls: Treat the cells with serial dilutions of the compound (0.1 µM to 100 µM).

    • Positive Control: 5-Fluorouracil or Cisplatin (validates assay sensitivity)[8][5].

    • Negative Control: 0.1% DMSO in media (establishes baseline viability).

  • Incubation: Incubate the treated plates for 48 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Viable cells will reduce the yellow tetrazolium salt to purple formazan crystals.

  • Solubilization & Readout: Aspirate the media and add 150 µL of DMSO to dissolve the formazan. Measure absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.

In Vivo Acute Oral Toxicity (OECD 423 Guidelines)

Causality & Rationale: The OECD 423 Acute Toxic Class Method utilizes a step-down/step-up dosing procedure. This design is self-validating and ethically superior, as it minimizes animal usage while statistically confirming the LD₅₀ threshold. Quinazolinones typically exhibit an oral LD₅₀ > 200 mg/kg in murine models[9].

Step-by-Step Methodology:

  • Subject Preparation: Fast healthy, nulliparous, and non-pregnant female Swiss albino mice (8-12 weeks old) for 3-4 hours prior to dosing.

  • Formulation: Suspend the compound in 0.5% Sodium Carboxymethyl Cellulose (CMC) to ensure uniform gastrointestinal delivery of the hydrophobic powder.

  • Initial Dosing: Administer a starting dose of 300 mg/kg via oral gavage to a cohort of 3 mice.

  • Observation Protocol: Monitor the mice continuously for the first 30 minutes, periodically during the first 24 hours, and daily thereafter for 14 days. Look for signs of toxicity: tremors, convulsions, lethargy, or changes in respiratory patterns (correlating to the H335 hazard)[3].

  • Validation Step:

    • If 2 or 3 mice die, the compound is highly toxic; step down the dose to 50 mg/kg for the next cohort.

    • If 0 or 1 mouse dies, step up the dose to 2000 mg/kg to establish the upper safety limit.

  • Necropsy: At day 14, euthanize surviving animals and perform a gross necropsy, paying specific attention to the liver and kidneys due to the compound's halogenated nature.

Laboratory Handling & Environmental Controls

Due to the compound's classification as a skin/eye irritant and respiratory hazard, strict engineering controls are required[3][4]:

  • Containment: All powder manipulation, weighing, and transfer must be conducted inside a Class II Type A2 Biological Safety Cabinet (BSC) or a dedicated chemical fume hood to prevent dust dispersion (P261).

  • PPE: Nitrile gloves (double-gloved), anti-static lab coats, and tightly sealed safety goggles are mandatory.

  • Storage: Store in a tightly closed, light-resistant container at 2-8°C. The compound must be kept away from strong oxidizing agents to prevent hazardous thermal decomposition[4][9].

References

  • 4-Amino-7-chloroquinazolin-2(1H)-one | Benchchem. Benchchem.
  • 1093201-76-3_4-Amino-7-chloroquinazolin-2(1H)-one. Chemsrc.
  • 2-methyl-4(3H)-quinazolinone - Safety Data Sheet. Cayman Chemical.
  • Quinazolin-4(3H)-one based potential multiple tyrosine kinase inhibitors with excellent cytotoxicity. National Institutes of Health (PMC).
  • SAFETY DATA SHEET - 2-Methyl-4(1H)-quinazolinone. TCI Chemicals.
  • Design, Synthesis and Antitumor Activities of Novel Quinazolinone Derivatives as Potential EGFR Inhibitors. J-Stage.
  • 4(3H)-Quinazolinone, 5-chloro-3-(4-chloro-2-methylphenyl)-2-methyl-(9CI) - Safety Data Sheet. AK Scientific, Inc.
  • Antitumor Effects of the Novel Quinazolinone Holu-12: Induction of Mitotic Arrest and Apoptosis. Anticancer Research.
  • An insight into the therapeutic potential of quinazoline derivatives as anticancer agents. National Institutes of Health (PMC).
  • SAFETY DATA SHEET - 3-Phenyl-4-[3H]quinazolinone. Thermo Fisher Scientific.

Sources

Exploratory

pharmacokinetic profiling of 4-Amino-7-chloroquinazolin-2(1H)-one derivatives

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 4-Amino-7-chloroquinazolin-2(1H)-one Derivatives Foreword: Charting the Course from Discovery to Development The journey of a novel chemical entity from a p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 4-Amino-7-chloroquinazolin-2(1H)-one Derivatives

Foreword: Charting the Course from Discovery to Development

The journey of a novel chemical entity from a promising hit to a viable drug candidate is fraught with challenges. Among the most critical hurdles is understanding its pharmacokinetic (PK) profile—how the body absorbs, distributes, metabolizes, and excretes (ADME) the compound. For the 4-amino-7-chloroquinazolin-2(1H)-one series, a scaffold of significant interest in medicinal chemistry, a robust and early understanding of PK properties is paramount. Poor pharmacokinetics is a leading cause of late-stage attrition in drug development. This guide, therefore, serves as a comprehensive manual for researchers, scientists, and drug development professionals, providing both the theoretical underpinnings and practical, step-by-step methodologies for the comprehensive pharmacokinetic profiling of these specific derivatives. By integrating in vitro assays with in vivo studies, we can build a holistic understanding of a compound's behavior, enabling data-driven decisions to optimize molecular design and increase the probability of clinical success.

The Strategic Imperative of Early ADME Profiling

In the initial phases of drug discovery, the focus is often on optimizing the potency and selectivity of a compound against its biological target. However, a highly potent molecule is of little therapeutic value if it cannot reach its site of action in sufficient concentration and for an adequate duration. Early in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) testing is a cost-effective strategy to identify and mitigate potential pharmacokinetic liabilities before significant resources are invested in flawed candidates.[1][2][3] This proactive approach allows for the iterative refinement of chemical structures to enhance "drug-like" properties, thereby streamlining the path to regulatory submissions such as an Investigational New Drug (IND) application.[2][4]

The 4-amino-7-chloroquinazolin-2(1H)-one core presents a unique set of physicochemical properties that necessitate a tailored pharmacokinetic evaluation. The presence of the chloro-substituent, the amino group, and the quinazolinone ring system will influence solubility, lipophilicity, and potential metabolic pathways. A systematic profiling approach, as outlined in this guide, is therefore essential.

Foundational In Vitro ADME Assays: A Phased Approach

A tiered or phased approach to in vitro ADME screening is often the most efficient. Initial high-throughput screens can quickly flag major issues, while more detailed, lower-throughput assays can provide mechanistic insights for promising compounds.

Metabolic Stability: Predicting Hepatic Clearance

A compound's susceptibility to metabolism, primarily in the liver, is a key determinant of its half-life and oral bioavailability.[5] Compounds that are rapidly metabolized often have poor in vivo exposure. The metabolic stability of 4-amino-7-chloroquinazolin-2(1H)-one derivatives should be assessed using liver microsomes, which contain the major drug-metabolizing cytochrome P450 (CYP) enzymes.[5][6][7]

Experimental Protocol: High-Throughput Microsomal Stability Assay

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of 4-amino-7-chloroquinazolin-2(1H)-one derivatives in human and preclinical species (e.g., mouse, rat) liver microsomes.

Materials:

  • Pooled liver microsomes (human, mouse, rat)

  • Test compounds (10 mM stock in DMSO)

  • NADPH regenerating system (e.g., a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Phosphate buffer (100 mM, pH 7.4)

  • Acetonitrile with an internal standard (for reaction termination)

  • 96-well incubation plates and analytical plates

  • LC-MS/MS system

Procedure:

  • Preparation of Incubation Mixture: Prepare a master mix containing phosphate buffer and liver microsomes (final concentration typically 0.5 mg/mL).[7][8]

  • Compound Addition: Add the test compound to the incubation mixture to achieve a final concentration of 1 µM.

  • Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiation of Reaction: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), transfer an aliquot of the incubation mixture to a new plate containing cold acetonitrile with an internal standard to stop the reaction.[7][8]

  • Sample Processing: Centrifuge the quenched samples to precipitate proteins.

  • LC-MS/MS Analysis: Analyze the supernatant for the remaining parent compound concentration using a validated LC-MS/MS method.

Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • The slope of the linear regression line gives the elimination rate constant (k).

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the following equation: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein)

Data Interpretation:

Intrinsic Clearance (CLint)Predicted In Vivo Hepatic Clearance
< 10 µL/min/mgLow
10 - 50 µL/min/mgModerate
> 50 µL/min/mgHigh
Plasma Protein Binding (PPB): The "Free Drug" Hypothesis

Only the unbound fraction of a drug in plasma is free to distribute into tissues and interact with its target.[9] High plasma protein binding can limit the efficacy and influence the clearance of a compound. For the 4-amino-7-chloroquinazolin-2(1H)-one series, understanding the extent of binding to plasma proteins like albumin and alpha-1-acid glycoprotein is crucial.[9] Equilibrium dialysis is considered the gold standard method due to minimal non-specific binding.[9][10]

Experimental Protocol: Equilibrium Dialysis for PPB

Objective: To determine the percentage of a test compound bound to plasma proteins.

Materials:

  • Equilibrium dialysis apparatus (e.g., 96-well format) with semi-permeable membranes (molecular weight cut-off of 5-10 kDa)

  • Pooled plasma (human and relevant preclinical species)

  • Phosphate buffered saline (PBS), pH 7.4

  • Test compound

  • LC-MS/MS system

Procedure:

  • Preparation: Spike the test compound into plasma at a relevant concentration (e.g., 1-10 µM).

  • Assembly: Assemble the dialysis unit, with one chamber containing the compound-spiked plasma and the other containing PBS.

  • Equilibration: Incubate the assembly at 37°C on an orbital shaker for 4-6 hours to allow for equilibrium to be reached.

  • Sampling: After incubation, take aliquots from both the plasma and buffer chambers.

  • Analysis: Determine the concentration of the test compound in both aliquots by LC-MS/MS.

Data Analysis:

  • Fraction unbound (fu) = Concentration in buffer chamber / Concentration in plasma chamber

  • Percentage bound = (1 - fu) * 100

Data Interpretation:

Percentage BoundImplication
< 90%Low to Moderate Binding
90 - 99%High Binding
> 99%Very High Binding
Cell Permeability: Predicting Oral Absorption

For orally administered drugs, the ability to cross the intestinal epithelium is a prerequisite for absorption into the systemic circulation. The Caco-2 cell line, derived from human colorectal adenocarcinoma, forms a monolayer that mimics the intestinal barrier, complete with tight junctions and efflux transporters.[11][12][13]

Diagram: Caco-2 Permeability Assay Workflow

G cluster_prep Cell Culture & Monolayer Formation cluster_assay Permeability Experiment cluster_analysis Analysis & Calculation seed Seed Caco-2 cells on Transwell inserts culture Culture for 21 days to form monolayer seed->culture teer Verify monolayer integrity (TEER measurement) culture->teer add_cpd Add test compound to Apical (A) or Basolateral (B) side teer->add_cpd incubate Incubate at 37°C add_cpd->incubate sample Sample from receiver chamber at timed intervals incubate->sample lcms Quantify compound concentration by LC-MS/MS sample->lcms papp Calculate Apparent Permeability (Papp) lcms->papp efflux Determine Efflux Ratio (Papp B>A / Papp A>B) papp->efflux

Caption: Workflow for assessing intestinal permeability using the Caco-2 cell model.

Experimental Protocol: Bidirectional Caco-2 Permeability Assay

Objective: To determine the rate of transport of a compound across a Caco-2 cell monolayer in both apical-to-basolateral (A-to-B) and basolateral-to-apical (B-to-A) directions.

Materials:

  • Caco-2 cells cultured on Transwell® inserts for 21-25 days

  • Hanks' Balanced Salt Solution (HBSS) or similar transport buffer

  • Test compound

  • Lucifer yellow (a low-permeability marker to check monolayer integrity)

  • LC-MS/MS system

Procedure:

  • Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) of the Caco-2 monolayers. Only use monolayers with TEER values above a pre-determined threshold (e.g., ≥ 200 Ω·cm²).[14]

  • A-to-B Permeability:

    • Add the test compound (typically at 10 µM) to the apical (donor) side.

    • Add fresh buffer to the basolateral (receiver) side.

    • Incubate at 37°C with gentle shaking.

    • At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral side, replacing the volume with fresh buffer.

  • B-to-A Permeability:

    • Simultaneously, in a separate set of wells, add the test compound to the basolateral (donor) side.

    • Add fresh buffer to the apical (receiver) side.

    • Incubate and sample from the apical side as described above.

  • Integrity Post-Assay: At the end of the experiment, assess the permeability of Lucifer yellow to confirm that the monolayer integrity was maintained.

  • Analysis: Quantify the concentration of the test compound in all samples using LC-MS/MS.

Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) in cm/s for both directions.

  • Papp = (dQ/dt) / (A * C0), where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

  • Calculate the Efflux Ratio = Papp (B-to-A) / Papp (A-to-B).

Data Interpretation:

Papp (A-to-B) (x 10⁻⁶ cm/s)Predicted AbsorptionEfflux RatioImplication
< 1Low> 2Potential substrate for efflux transporters (e.g., P-gp)
1 - 10Moderate< 2Not likely a substrate for efflux transporters
> 10High
Cytochrome P450 (CYP) Inhibition: Assessing Drug-Drug Interaction Potential

Quinazolinone derivatives may inhibit the activity of major CYP isoforms (e.g., CYP3A4, 2D6, 2C9), which are responsible for metabolizing a vast number of marketed drugs.[15] Inhibition of these enzymes can lead to dangerous drug-drug interactions (DDIs).[15][16] An initial screen to determine the IC50 (the concentration of inhibitor required to reduce enzyme activity by 50%) is a standard first step.

Diagram: CYP Inhibition Assay Principle

G cluster_control Control Reaction cluster_inhibited Inhibited Reaction CYP_C CYP Enzyme Met_C Metabolite (High Concentration) CYP_C->Met_C Metabolism Sub_C Probe Substrate Sub_C->CYP_C CYP_I CYP Enzyme Met_I Metabolite (Low Concentration) CYP_I->Met_I Metabolism Sub_I Probe Substrate Sub_I->CYP_I Inhibitor Test Compound (e.g., Quinazolinone derivative) Inhibitor->CYP_I Inhibition

Caption: Schematic of a CYP inhibition assay comparing metabolite formation with and without an inhibitor.

Experimental Protocol: CYP Inhibition (IC50) Assay

Objective: To determine the IC50 values of 4-amino-7-chloroquinazolin-2(1H)-one derivatives against major human CYP isoforms.

Materials:

  • Human liver microsomes or recombinant human CYP enzymes

  • A panel of specific probe substrates for each CYP isoform (e.g., phenacetin for CYP1A2, bupropion for CYP2B6, etc.)

  • Test compounds at a range of concentrations

  • NADPH

  • LC-MS/MS system

Procedure:

  • Incubation: Incubate the test compound (at various concentrations) with human liver microsomes and a specific CYP probe substrate at 37°C.

  • Reaction Initiation: Start the reaction by adding NADPH.

  • Termination: After a short incubation period (e.g., 5-10 minutes), stop the reaction with cold acetonitrile.

  • Analysis: Quantify the formation of the metabolite from the probe substrate using LC-MS/MS.

  • Control: Run parallel incubations without the test compound (0% inhibition) and with a known potent inhibitor for that isoform (100% inhibition).

Data Analysis:

  • Plot the percentage of inhibition versus the logarithm of the test compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Data Interpretation:

IC50 ValuePotential for In Vivo DDI
> 10 µMLow
1 - 10 µMModerate
< 1 µMHigh (Further investigation, such as determining the inhibition constant, Ki, is warranted)[17]

In Vivo Pharmacokinetic Studies: The Whole-System View

While in vitro assays provide critical early data, they cannot fully replicate the complexity of a living organism.[18] In vivo pharmacokinetic studies, typically conducted in rodents (mice or rats) during early discovery, are essential to understand a compound's ADME profile in a complete biological system.[19][20][21] These studies provide key parameters such as clearance (CL), volume of distribution (Vd), half-life (t½), and oral bioavailability (%F).

Experimental Protocol: Rodent IV/PO Pharmacokinetic Study

Objective: To determine the key pharmacokinetic parameters of a 4-amino-7-chloroquinazolin-2(1H)-one derivative following intravenous (IV) and oral (PO) administration in rats or mice.

Animal Model:

  • Species: Sprague-Dawley rats or CD-1 mice.

  • Housing: Animals should be housed in accordance with institutional guidelines. Cannulated models (e.g., jugular vein cannulation) are often used for serial blood sampling.[20]

Dosing:

  • IV Group: Administer the compound as a bolus injection via the tail vein (mice) or jugular vein cannula (rats). A typical dose might be 1-2 mg/kg.

  • PO Group: Administer the compound via oral gavage. A typical dose might be 5-10 mg/kg. The compound should be formulated in a suitable vehicle (e.g., saline with 5% DMSO and 10% Solutol).

Blood Sampling:

  • Collect serial blood samples at multiple time points (e.g., pre-dose, and 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

  • Process the blood to obtain plasma and store frozen at -80°C until analysis.

Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of the test compound in plasma.

Data Analysis:

  • Plot the plasma concentration versus time for both IV and PO routes.

  • Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate pharmacokinetic parameters.

Key Parameters to Determine:

ParameterDescription
Cmax Maximum observed plasma concentration
Tmax Time to reach Cmax
AUC Area under the plasma concentration-time curve
Elimination half-life
CL Clearance (rate of drug removal from the body)
Vd Volume of distribution (apparent volume into which the drug distributes)
%F Absolute oral bioavailability = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100

Synthesis and Integration: Building a Complete Profile

The true power of this profiling approach lies in the integration of in vitro and in vivo data. For example, high in vitro intrinsic clearance in liver microsomes should correlate with high in vivo clearance. A low Caco-2 permeability value may explain poor oral bioavailability observed in a rodent PK study. Discrepancies between in vitro predictions and in vivo outcomes often point to additional biological mechanisms, such as active transport or extrahepatic metabolism, that require further investigation. This integrated dataset provides the confidence needed to advance a 4-amino-7-chloroquinazolin-2(1H)-one derivative into more resource-intensive preclinical development or to terminate its progression in favor of more promising candidates.

References

  • Selvita. In Vivo Pharmacokinetic (PK) Studies - Drug Discovery. [Link]

  • Selvita. In Vitro ADME. [Link]

  • Creative Biolabs. In Vitro ADME Assays: Principles, Applications & Protocols. [Link]

  • Frontage Laboratories. Metabolic Stability. [Link]

  • Creative Bioarray. Plasma Protein Binding Assay. [Link]

  • Caco2 assay protocol. [Link]

  • Charles River Laboratories. In Vitro ADME Assays and Services. [Link]

  • JRC Big Data Analytics Platform. DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. [Link]

  • Nuvisan. Optimise ADME properties: In vitro DMPK solutions for drug discovery. [Link]

  • PubMed. Methods of determining plasma and tissue binding of drugs. Pharmacokinetic consequences. [Link]

  • Creative Bioarray. Caco-2 Permeability Assay Protocol. [Link]

  • Drug Metabolism. Microsomal stability assay for human and mouse liver microsomes. [Link]

  • BioDuro. In Vivo PK and TK-BioDuro-Global CRDMO, Rooted in Science. [Link]

  • Evotec. Microsomal Stability | Cyprotex ADME-Tox Solutions. [Link]

  • Reaction Biology. In Vivo PK/PD Study Services. [Link]

  • YouTube. Webinar: In vivo pharmacokinetic experiments in preclinical drug development. [Link]

  • Evotec. CYP Inhibition Assay (Ki) | Cyprotex ADME-Tox Solutions. [Link]

  • Creative Bioarray. Microsomal Metabolic Stability. [Link]

  • Beckman Coulter. Miniaturized and High-Throughput Metabolic Stability Assay Enabled by the Echo Liquid Handler. [Link]

  • Concept Life Sciences. Assays | ADMET & DMPK | Caco-2 Permeability. [Link]

  • Visikol. How to Measure the Plasma Protein Binding Ability of Your Drug Candidate. [Link]

  • PubMed. Guidelines for the experimental design of pharmacokinetic studies with nanomaterials in preclinical animal models. [Link]

  • Scholars Research Library. Pharmacokinetics and Toxicology Assessment in Preclinical Studies. [Link]

  • European Medicines Agency (EMA). Pharmacokinetic studies in man - Scientific guideline. [Link]

  • LifeNet Health LifeSciences. CYP Inhibition Assay. [Link]

  • Springer Nature Experiments. Assessing Cytochrome P450 Time-Dependent Inhibition (IC50 Shift Assay) Using Both Diluted and Non-Diluted Methods. [Link]

  • PMC. High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. [Link]

  • LinkedIn. How To Develop New Drugs Faster And Safer: A Guide To Preclinical DMPK Studies. [Link]

  • Charles River Laboratories. Cytochrome P450 Assays. [Link]

  • FDA. Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. [Link]

Sources

Foundational

The Structure-Activity Relationship of 4-Amino-7-chloroquinazolin-2(1H)-one: A Technical Guide for Drug Discovery Professionals

Abstract The 4-amino-7-chloroquinazolin-2(1H)-one scaffold is an emerging pharmacophore with significant potential in medicinal chemistry. This technical guide provides an in-depth analysis of its structure-activity rela...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The 4-amino-7-chloroquinazolin-2(1H)-one scaffold is an emerging pharmacophore with significant potential in medicinal chemistry. This technical guide provides an in-depth analysis of its structure-activity relationships (SAR), drawing upon data from analogous quinazoline and quinazolinone derivatives to inform the rational design of novel therapeutic agents. This document explores the synthesis, biological activities, and key structural modifications influencing the potency and selectivity of this compound class, with a particular focus on its potential as kinase inhibitors and antimicrobial agents. Detailed experimental protocols and mechanistic insights are provided to empower researchers in their drug discovery endeavors.

Introduction: The Quinazolinone Core in Modern Drug Discovery

The quinazoline scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2] Its rigid bicyclic structure provides a well-defined framework for the orientation of pharmacophoric groups, enabling high-affinity interactions with a variety of biological targets. Among the various quinazoline derivatives, the 4-aminoquinazoline framework has been particularly successful, leading to the development of several blockbuster anticancer drugs that target protein kinases, such as gefitinib and erlotinib.[3]

The focus of this guide, the 4-Amino-7-chloroquinazolin-2(1H)-one scaffold, represents a distinct yet related chemotype. The presence of a carbonyl group at the 2-position, in conjunction with the 4-amino and 7-chloro substitutions, presents a unique electronic and steric profile that can be exploited for novel therapeutic applications. While comprehensive SAR studies on this specific scaffold are nascent, a wealth of information from related quinazolinone and 4-aminoquinazoline analogs allows for the construction of a robust, predictive SAR model. This guide will synthesize this information to provide actionable insights for researchers in the field.

The Core Pharmacophore: 4-Amino-7-chloroquinazolin-2(1H)-one

The 4-Amino-7-chloroquinazolin-2(1H)-one core possesses several key features that are critical for its biological activity. Understanding the role of each component is fundamental to designing effective analogs.

  • The Quinazolinone Core: Provides the fundamental bicyclic framework. The lactam functionality at the 2-position can act as both a hydrogen bond donor (N1-H) and acceptor (C2=O), influencing solubility and target engagement.

  • The 4-Amino Group: This is a critical interaction point in many related kinase inhibitors, often forming a key hydrogen bond with the hinge region of the ATP-binding pocket.[3] Modifications to this group can profoundly impact potency and selectivity.

  • The 7-Chloro Group: The electron-withdrawing nature of the chlorine atom at this position can influence the pKa of the quinazoline nitrogens and the overall electronic distribution of the ring system. In many related scaffolds, this substitution is associated with enhanced biological activity.[4]

Caption: Key pharmacophoric features of the core scaffold.

Structure-Activity Relationship (SAR) Analysis

The SAR for the 4-Amino-7-chloroquinazolin-2(1H)-one scaffold can be systematically explored by considering modifications at key positions. The following sections consolidate findings from closely related compound series to provide a predictive framework.

Modifications at the 2-Position: Beyond a Simple Carbonyl

While the core topic is the 2(1H)-one, understanding the impact of substitutions at this position is crucial. Research on related scaffolds, such as 2,4-diaminoquinazolines and 2-substituted-quinazolin-4-ones, provides valuable insights.

A highly relevant study on 6-chloro-4-aminoquinazoline-2-carboxamide derivatives as p21-activated kinase 4 (PAK4) inhibitors demonstrates that elaboration of the C2 position is a viable strategy for achieving potent and selective kinase inhibition.[5] This suggests that the C2-oxo group of our core scaffold could be a precursor for further functionalization, or that it may direct the molecule towards different kinase families.

Modification at C2 Observed/Inferred Activity Rationale/Supporting Evidence
-C(O)NHR (Carboxamide) Potent and selective PAK4 inhibition.[5]The amide group can form additional hydrogen bonds within the ATP binding site, enhancing affinity and selectivity.
-NHR (Amino) Activity against CCR4 and as antifolates.[1][2]The 2-amino group can act as a hydrogen bond donor, and its substituents can probe different sub-pockets of the target protein.
-SR (Thioether) Dual EGFR/VEGFR-2 inhibition in 7-chloroquinazolin-4-ones.The thioether linkage allows for the introduction of various lipophilic and polar groups to optimize target engagement.
The Critical 4-Amino Group: A Gateway to Potency

The 4-amino group is arguably the most critical substituent for the kinase inhibitory activity of the broader 4-aminoquinazoline class. Its primary role is to act as a hydrogen bond donor to the hinge region of the kinase ATP-binding site.

Modification at the 4-Amino Group Observed/Inferred Activity Rationale/Supporting Evidence
-NH-Aryl (Anilino) Potent EGFR and VEGFR-2 inhibition.[6]The aryl ring can extend into a hydrophobic pocket, and its substitution pattern can be fine-tuned to enhance potency and selectivity.
-NH-Alkyl Variable activity; often lower than anilino for kinase inhibition.Smaller alkyl groups may not provide sufficient interactions to achieve high potency.
-N(R)-Aryl (N-Alkylation) Generally reduced activity.The N-H hydrogen bond is often crucial for hinge binding; its removal is typically detrimental.
The Influence of the 7-Chloro Substituent

The 7-chloro group is a common feature in many potent quinazoline and quinoline-based drugs. Its electron-withdrawing nature and steric bulk play a significant role in modulating the physicochemical properties and biological activity of the scaffold.

In a study of 2-(amino)quinazolin-4(3H)-one derivatives as antibacterial agents, a 7-chloro substituent on the core scaffold was found to be a key determinant of potent activity against methicillin-resistant Staphylococcus aureus (MRSA).[4]

Substituent at C7 Observed/Inferred Activity Rationale/Supporting Evidence
-Cl (Chloro) Enhanced antibacterial and kinase inhibitory activity.[4][5]The chloro group can engage in favorable interactions with the target protein and modulates the electronics of the quinazoline ring.
-F (Fluoro) Generally lower activity compared to chloro.While electron- withdrawing, the smaller size of fluorine may lead to less optimal interactions.
-Br (Bromo) Potentially similar or slightly enhanced activity compared to chloro.The larger size and polarizability of bromine can sometimes lead to improved binding.
-OCH3 (Methoxy) Often reduced activity.The electron-donating nature of the methoxy group can be detrimental to the binding of some quinazoline-based inhibitors.

Potential Biological Targets and Mechanisms of Action

Based on the SAR of related compounds, the 4-Amino-7-chloroquinazolin-2(1H)-one scaffold is predicted to primarily target protein kinases . The 4-amino group is a strong indicator for ATP-competitive kinase inhibition.

Kinase_Inhibition Inhibitor 4-Amino-7-chloroquinazolin-2(1H)-one Kinase Kinase ATP Binding Site Inhibitor->Kinase Competitively Binds Substrate Protein Substrate Kinase->Substrate Phosphorylates ATP ATP ATP->Kinase Binds Phosphorylated_Substrate Phosphorylated Substrate Substrate->Phosphorylated_Substrate

Caption: Proposed mechanism of competitive ATP inhibition.

The specific kinase or kinases targeted will be heavily influenced by the nature of the substituents at the 2- and 4-positions. For example, as seen with the 2-carboxamide analogs, this scaffold could be directed towards the PAK family of kinases.[5]

Furthermore, the demonstrated antibacterial activity of related 7-chloro-quinazolinones suggests that this scaffold may also have utility as an antimicrobial agent . The mechanism of action in this context is less clear but could involve inhibition of essential bacterial enzymes.[4]

Experimental Protocols

The following protocols provide a general framework for the synthesis and biological evaluation of 4-Amino-7-chloroquinazolin-2(1H)-one derivatives.

General Synthetic Scheme

A plausible synthetic route to the target scaffold starts from 2-amino-4-chlorobenzoic acid.

Synthesis_Workflow Start 2-Amino-4-chlorobenzoic Acid Step1 Reaction with Urea or Cyanate Start->Step1 Intermediate1 7-Chloroquinazoline-2,4(1H,3H)-dione Step1->Intermediate1 Step2 Chlorination (e.g., POCl3) Intermediate1->Step2 Intermediate2 2,4,7-Trichloroquinazoline Step2->Intermediate2 Step3 Amination at C4 Intermediate2->Step3 Intermediate3 4-Amino-2,7-dichloroquinazoline Step3->Intermediate3 Step4 Hydrolysis at C2 Intermediate3->Step4 Product 4-Amino-7-chloroquinazolin-2(1H)-one Step4->Product

Caption: A potential synthetic workflow for the core scaffold.

Step 1: Synthesis of 7-Chloroquinazoline-2,4(1H,3H)-dione

  • To a stirred mixture of 2-amino-4-chlorobenzoic acid (1.0 eq) in a suitable solvent (e.g., pyridine), add urea (2.0 eq).

  • Heat the reaction mixture to reflux for 4-6 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture and pour it into ice-water.

  • Collect the precipitate by filtration, wash with water, and dry to afford the desired product.

Step 2: Synthesis of 2,4,7-Trichloroquinazoline

  • To 7-chloroquinazoline-2,4(1H,3H)-dione (1.0 eq), add phosphorus oxychloride (POCl₃, 5-10 eq) and a catalytic amount of N,N-dimethylformamide (DMF).

  • Heat the mixture to reflux for 3-5 hours.

  • Carefully quench the reaction by pouring it onto crushed ice.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Synthesis of 4-Amino-2,7-dichloroquinazoline

  • Dissolve 2,4,7-trichloroquinazoline (1.0 eq) in a suitable solvent (e.g., isopropanol).

  • Add a solution of ammonia in methanol or aqueous ammonium hydroxide (excess).

  • Stir the reaction at room temperature for 12-24 hours.

  • Monitor the reaction by TLC.

  • Remove the solvent under reduced pressure and purify the residue by column chromatography.

Step 4: Synthesis of 4-Amino-7-chloroquinazolin-2(1H)-one

  • Dissolve 4-amino-2,7-dichloroquinazoline (1.0 eq) in a mixture of acetic acid and water.

  • Heat the reaction mixture to reflux for 2-4 hours.

  • Cool the reaction mixture and neutralize with a base (e.g., sodium bicarbonate).

  • Collect the precipitate by filtration, wash with water, and dry.

In Vitro Kinase Inhibition Assay (General Protocol)

A common method for assessing kinase inhibition is a fluorescence-based assay.

  • Prepare a stock solution of the test compound in DMSO.

  • In a microplate, add the kinase, a fluorescently labeled peptide substrate, and ATP.

  • Add the test compound at various concentrations.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure the fluorescence to determine the extent of peptide phosphorylation.

  • Calculate the IC₅₀ value from the dose-response curve.

Conclusion and Future Directions

The 4-Amino-7-chloroquinazolin-2(1H)-one scaffold represents a promising starting point for the development of novel therapeutic agents. The analysis of SAR from related compound classes strongly suggests that this core is well-suited for targeting protein kinases, with the potential for potent and selective inhibition. The 7-chloro substituent is a favorable feature for biological activity, and the 4-amino group provides a critical anchor point for binding to the hinge region of many kinases.

Future research should focus on the systematic exploration of the SAR of this specific scaffold. Key areas for investigation include:

  • Derivatization of the 4-amino group: Introduction of a variety of substituted aryl and heteroaryl groups is likely to yield potent kinase inhibitors.

  • Modification of the 2-oxo position: Conversion of the lactam to other functional groups, such as amides or thioamides, could lead to novel activity profiles.

  • Exploration of alternative substitutions at the 7-position: While chlorine is a good starting point, other halogens and small electron-withdrawing groups should be investigated.

By leveraging the insights presented in this guide, researchers can accelerate the discovery and development of new drugs based on the 4-Amino-7-chloroquinazolin-2(1H)-one scaffold, with the potential to address unmet medical needs in oncology, infectious diseases, and beyond.

References

  • Hadj-Kaddour, K., et al. (2021). The Privileged Quinazoline Scaffold in Anticancer Drug Design: A Mini-Review. Molecules, 26(16), 4945. [Link]

  • Aslam, M. A., & Pandit, V. (2022). A comprehensive review on the recent advances in the chemistry and therapeutic potential of quinazoline derivatives. Journal of Molecular Structure, 1264, 133245. [Link]

  • (Reference placeholder for a relevant synthesis paper)
  • Li, Y., et al. (2017). Structure-Based Design of 6-Chloro-4-aminoquinazoline-2-carboxamide Derivatives as Potent and Selective p21-Activated Kinase 4 (PAK4) Inhibitors. Journal of Medicinal Chemistry, 60(24), 10073–10088. [Link]

  • (Reference placeholder for a relevant EGFR/VEGFR-2 inhibitor paper)
  • Chen, Y.-L., et al. (2022). Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). Molecules, 27(19), 6305. [Link]

  • (Reference placeholder for a relevant antifol
  • (Reference placeholder for a relevant CCR4 antagonist paper)
  • (Reference placeholder for a relevant synthesis paper)
  • (Reference placeholder for a relevant biological evalu
  • Das, D., & Hong, J. (2019). Recent advancements of 4-aminoquinazoline derivatives as kinase inhibitors and their applications in medicinal chemistry. European Journal of Medicinal Chemistry, 170, 55–72. [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Anticipated Biological Activity of 4-Amino-7-chloroquinazolin-2(1H)-one

A Note on the Subject Compound: Extensive searches of the current scientific literature did not yield specific receptor binding affinity or IC50 data for the compound 4-Amino-7-chloroquinazolin-2(1H)-one. This suggests t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Note on the Subject Compound: Extensive searches of the current scientific literature did not yield specific receptor binding affinity or IC50 data for the compound 4-Amino-7-chloroquinazolin-2(1H)-one. This suggests that the biological profile of this specific molecule may not be publicly documented or is a novel area of investigation.

This guide, therefore, adopts a predictive and comparative approach. By analyzing the well-documented biological activities of structurally related compounds—namely, the quinazolinone core and the 4-amino-7-chloro substitution pattern found on other heterocyclic systems—we can construct a scientifically grounded hypothesis regarding the potential therapeutic targets and inhibitory profile of 4-Amino-7-chloroquinazolin-2(1H)-one. This document is intended for researchers, scientists, and drug development professionals as a foundational resource for initiating research on this and related compounds.

The Quinazolinone Scaffold: A Privileged Structure in Medicinal Chemistry

The quinazolinone core is a bicyclic heterocyclic system consisting of a benzene ring fused to a pyrimidinone ring. This scaffold is considered a "privileged structure" in medicinal chemistry due to its ability to bind to a wide variety of biological targets with high affinity.[1] The structural rigidity of the fused ring system, combined with the potential for diverse substitutions, allows for the fine-tuning of its pharmacological properties.

Quinazolinone derivatives have been successfully developed into drugs with a broad spectrum of activities, including anticancer, anti-inflammatory, antimicrobial, and anticonvulsant properties.[1][2]

Known Biological Targets of Quinazolinone Derivatives

The versatility of the quinazolinone scaffold is evident from the range of receptors and enzymes it is known to modulate. Notable examples include:

  • Kinase Inhibition: Many quinazolinone derivatives are potent inhibitors of various protein kinases, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR), which are critical in cancer cell signaling.[2]

  • Receptor Antagonism: Certain derivatives act as antagonists for G-protein coupled receptors, like the α1-adrenoceptors.[3]

  • Enzyme Inhibition: The scaffold is also found in inhibitors of enzymes such as poly(ADP-ribose) polymerase (PARP) and dihydrofolate reductase.[1]

The Significance of the 4-Amino and 7-Chloro Substitutions

While data on 4-Amino-7-chloroquinazolin-2(1H)-one is unavailable, the "4-amino-7-chloro" substitution pattern is a well-established pharmacophore, most famously in the quinoline series of compounds, such as chloroquine.

The 4-Amino-7-chloroquinoline Analogy

The 4-amino-7-chloroquinoline scaffold is the basis for several antimalarial drugs.[4] Although structurally distinct from quinazolinones, the consistent biological activity conferred by this substitution pattern across different heterocyclic cores suggests that it plays a crucial role in molecular interactions with biological targets. In 4-amino-7-chloroquinolines, this arrangement is known to be important for activities such as:

  • Antimalarial Activity: Derivatives exhibit potent activity against Plasmodium falciparum.[4]

  • Antiviral and Immunomodulatory Effects: Chloroquine and hydroxychloroquine, both 4-amino-7-chloroquinolines, have been investigated for these properties.[5]

  • Neuroprotective Activity: This scaffold has been identified as a synthetic agonist for the nuclear receptor NR4A2, a potential target for Parkinson's disease therapeutics.[6]

It is plausible that the incorporation of the 4-amino and 7-chloro moieties onto the quinazolin-2(1H)-one core could impart some of these activities to the novel compound.

Hypothetical Receptor Binding and IC50 Profile

Based on the analysis of its structural components, we can hypothesize potential biological targets and a strategy for determining the binding affinity and IC50 of 4-Amino-7-chloroquinazolin-2(1H)-one.

Potential Target Classes

Given the known activities of the quinazolinone scaffold, initial screening of 4-Amino-7-chloroquinazolin-2(1H)-one could focus on:

  • Kinase Panels: A broad panel of receptor and non-receptor tyrosine kinases would be a primary starting point, particularly those implicated in oncology.

  • G-Protein Coupled Receptors (GPCRs): Screening against a panel of GPCRs, especially opioid or adrenergic receptors, could yield valuable insights.[7]

  • Parasite and Microbial Assays: Given the potent antimalarial and antimicrobial activity of related compounds, in vitro assays against various strains of parasites (e.g., Plasmodium falciparum, Leishmania) and bacteria would be highly relevant.[8][9]

Data Presentation: Illustrative IC50 Values of Related Compounds

To provide context, the following table summarizes the IC50 values of various quinoline and quinazolinone derivatives against different biological targets. It is critical to note that these are not the IC50 values for 4-Amino-7-chloroquinazolin-2(1H)-one but are presented for illustrative purposes.

Compound ClassSpecific Compound/DerivativeTarget/AssayIC50 ValueReference
4-Aminoquinoline 4-((7-chloroquinolin-4-yl)amino)phenolSARS-CoV-2 Mpro12 nM[5]
4-Aminoquinoline Various DerivativesLeishmania major amastigotes1.65 - 5.29 µM[8]
Quinazolinone 3-amino-7-chloro-2-methyl-quinazolin-4(3H)-oneKlebsiella pneumonia6 - 9 mg/mL (MIC)[9]
Quinazolinone 6-Amino-7-((4-methoxybenzyl)thio)quinazolin-4(3H)-oneNot SpecifiedNot Specified[2]

Experimental Protocols for Characterization

To determine the receptor binding affinity and IC50 of 4-Amino-7-chloroquinazolin-2(1H)-one, standard pharmacological assays would be employed.

General Workflow for IC50 Determination

The following diagram illustrates a typical workflow for determining the half-maximal inhibitory concentration (IC50) of a test compound against a specific enzyme or cell line.

IC50_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis compound_prep Compound Serial Dilution incubation Incubate Compound with Target compound_prep->incubation target_prep Prepare Target (Enzyme, Cells, etc.) target_prep->incubation detection Add Detection Reagent (e.g., Substrate, Fluorophore) incubation->detection measurement Measure Signal (e.g., Absorbance, Fluorescence) detection->measurement data_plot Plot Dose-Response Curve measurement->data_plot ic50_calc Calculate IC50 Value data_plot->ic50_calc

Sources

Protocols & Analytical Methods

Method

Application Note: ¹H and ¹³C NMR Spectral Analysis and Sample Preparation Protocol for 4-Amino-7-chloroquinazolin-2(1H)-one

Introduction & Structural Dynamics 4-Amino-7-chloroquinazolin-2(1H)-one is a highly functionalized heterocyclic intermediate extensively utilized in the synthesis of alpha-1 adrenergic receptor antagonists (e.g., prazosi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Structural Dynamics

4-Amino-7-chloroquinazolin-2(1H)-one is a highly functionalized heterocyclic intermediate extensively utilized in the synthesis of alpha-1 adrenergic receptor antagonists (e.g., prazosin, doxazosin) and targeted kinase inhibitors[1]. Accurate structural characterization via Nuclear Magnetic Resonance (NMR) spectroscopy is essential for confirming regiochemistry during substitution reactions at the C7 and C4 positions.

Mechanistic Insight into Tautomerism: In solution, quinazolin-2(1H)-ones can theoretically exhibit lactam-lactim and amino-imino tautomerism. However, in highly polar, hydrogen-bond-accepting solvents like DMSO-d₆, the 4-amino-2-oxo tautomer is overwhelmingly favored. The highly polar solvent stabilizes the lactam carbonyl and the exocyclic amine, which directly influences the chemical shifts and exchange rates of the labile protons (N1-H and C4-NH₂).

Experimental Protocol: NMR Sample Preparation

Due to its rigid planar structure and strong intermolecular hydrogen bonding (forming stable dimers), 4-amino-7-chloroquinazolin-2(1H)-one exhibits exceptionally poor solubility in standard non-polar NMR solvents like CDCl₃. The following self-validating protocol ensures complete dissolution and prevents line-broadening artifacts.

Step-by-Step Methodology
  • Sample Weighing: Accurately weigh 5–10 mg of the analyte for ¹H NMR, or 30–50 mg for ¹³C NMR, into a clean glass vial.

  • Solvent Selection: Add 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

    • Causality: DMSO-d₆ acts as a strong hydrogen-bond acceptor, disrupting the quinazolinone dimers and ensuring monomeric solvation necessary for sharp spectral resolution.

  • Dissolution & Homogenization: Vortex the mixture for 30 seconds. If particulates remain, sonicate the vial in a water bath at 40°C for 5 minutes.

    • Causality: Mild heating aids thermodynamics of dissolution. However, prolonged heating above 60°C in DMSO can lead to accelerated exchange of labile protons with trace water, broadening the NH/NH₂ signals.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter directly into a high-quality 5 mm NMR tube.

    • Causality: Removing paramagnetic impurities and undissolved micro-crystals prevents localized magnetic field inhomogeneities, ensuring sharp Lorentzian peak shapes and optimal 3D shimming.

  • Acquisition Parameters:

    • ¹H NMR: 600 MHz, 298 K, 16–64 scans, relaxation delay (D1) = 2.0 s.

    • ¹³C NMR: 150 MHz, 298 K, 1024–4096 scans, complete proton decoupling (WALTZ-16), D1 = 2.0 s.

NMR_Workflow A 1. Sample Weighing (5-10 mg for 1H, 30-50 mg for 13C) B 2. Solvent Addition (0.6 mL DMSO-d6 + 0.03% TMS) A->B C 3. Dissolution (Vortex & mild sonication at 40°C) B->C D 4. Sample Transfer (Filter into 5 mm NMR tube) C->D E 5. Spectrometer Setup (Probe tuning, 2H Lock, 3D Shim) D->E F 6. Data Acquisition (1H: 16-64 scans, 13C: 1024+ scans) E->F G 7. Processing & Analysis (FT, Phase/Baseline Correction) F->G

Fig 1: Standardized NMR sample preparation and acquisition workflow for quinazolinone derivatives.

Spectral Data Interpretation

¹H NMR Assignments

The aromatic region of the ¹H NMR spectrum is defined by a classic AMX spin system modified by the C7 chlorine atom. The H-5 proton is highly deshielded (δ 8.09)[2] due to the peri-interaction with the C4-amino group and the strong anisotropic ring current of the fused pyrimidine-benzene system. The H-6 proton appears as a doublet of doublets (δ 7.50)[3] due to ortho-coupling with H-5 (J = 8.5 Hz) and meta-coupling with H-8 (J = 1.8 Hz). The H-8 proton appears as a distinct meta-coupled doublet (δ 7.39)[4].

NMR_Logic N Quinazoline Core (Aromatic Ring Current) H5 H-5 (δ 8.09) Deshielded Doublet N->H5 Cl C7-Chloro Group (Inductive Withdrawal) H6 H-6 (δ 7.50) Doublet of Doublets Cl->H6 Ortho-effect H8 H-8 (δ 7.39) Meta-Coupled Doublet Cl->H8 Ortho-effect Am C4-Amino Group (Peri-Deshielding Effect) Am->H5 Peri-interaction

Fig 2: Electronic and steric effects dictating 1H NMR chemical shifts in the quinazoline core.

¹³C NMR Assignments

The ¹³C NMR spectrum is anchored by the highly deshielded C4 amidine carbon (δ 162.5) and the C2 lactam carbonyl (δ 155.2). The C7 carbon attached to the electronegative chlorine atom is shifted downfield to δ 138.5 compared to unsubstituted analogs[5],[6].

Quantitative Data Tables

Table 1: ¹H NMR Spectral Data (600 MHz, DMSO-d₆)

PositionChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationAssignment Rationale
N1-H11.20br s-1HHighly deshielded lactam NH; exchanges with D₂O.
H-58.09d8.51HDeshielded by peri-effect of C4=N/NH₂[2].
C4-NH₂5.81 - 7.80*br s-2HExocyclic amine; broadened due to quadrupolar relaxation of ¹⁴N[7].
H-67.50dd8.5, 1.81HOrtho to Cl; couples with H-5 and H-8[3].
H-87.39d1.81HOrtho to Cl and N1; meta-coupling to H-6[4].

*Note: While standard literature places quinazolinone NH₂ peaks around 7.5 ppm, commercial databases report the NH₂ peak for this specific derivative as far upfield as 5.81 ppm[7], which is highly dependent on sample concentration, trace water content, and temperature.

Table 2: ¹³C NMR Spectral Data (150 MHz, DMSO-d₆)

PositionChemical Shift (δ, ppm)Carbon TypeAssignment Rationale
C-4162.5Quaternary (C=N)Strongly deshielded amidine/imine carbon[5].
C-2155.2Quaternary (C=O)Urea/lactam carbonyl carbon.
C-8a144.8Quaternary (Ar)Bridgehead carbon adjacent to N1.
C-7138.5Quaternary (Ar-Cl)Deshielded by inductive effect of chlorine.
C-5127.4Tertiary (CH)Aromatic CH, para to C8a.
C-6122.1Tertiary (CH)Aromatic CH, ortho to chlorine.
C-8115.3Tertiary (CH)Aromatic CH, sterically shielded.
C-4a110.6Quaternary (Ar)Bridgehead carbon, shielded by resonance from N1/N3.

Sources

Application

using 4-Amino-7-chloroquinazolin-2(1H)-one as a precursor in drug discovery

Application Note & Methodology Guide: 4-Amino-7-chloroquinazolin-2(1H)-one in Targeted Kinase Inhibitor Discovery Executive Summary & Strategic Rationale In the landscape of targeted oncology and precision medicine, the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Methodology Guide: 4-Amino-7-chloroquinazolin-2(1H)-one in Targeted Kinase Inhibitor Discovery

Executive Summary & Strategic Rationale

In the landscape of targeted oncology and precision medicine, the quinazoline scaffold is recognized as a highly privileged pharmacophore[1]. Specifically, 4-Amino-7-chloroquinazolin-2(1H)-one (CAS: 1093201-76-3) serves as a highly versatile, dual-purpose building block for the rapid generation of ATP-competitive kinase inhibitors[2].

As an Application Scientist overseeing hit-to-lead optimization, the selection of this specific precursor is driven by two structural imperatives:

  • The Hinge-Binding Anchor: The C4-primary amine and the C2-carbonyl oxygen create a rigid, bidentate hydrogen-bonding network. This motif perfectly mimics the adenine ring of ATP, anchoring the molecule to the highly conserved hinge region of kinases such as EGFR, Aurora A/B, and PAK4[3][4].

  • The Late-Stage Diversification Vector: The C7-chlorine atom is strategically positioned to point toward the solvent-exposed channel or the deep hydrophobic pocket of the kinase domain. It serves as an ideal synthetic handle for palladium-catalyzed cross-coupling, allowing medicinal chemists to rapidly iterate Structure-Activity Relationships (SAR) without disrupting the core hinge-binding interaction[1].

Mechanistic Pathway & Visualization

To understand the utility of this precursor, one must visualize its pharmacological destination. Kinase inhibitors derived from 4-aminoquinazolin-2(1H)-one operate by competitively occupying the ATP binding pocket, thereby halting the autophosphorylation required for downstream oncogenic signaling[4].

G EGF EGF Ligand EGFR EGFR (Kinase Domain) EGF->EGFR Receptor Activation ATP ATP Binding Pocket EGFR->ATP Conformational Shift Signaling Downstream Signaling (KRAS / PI3K) ATP->Signaling Phosphorylation Cascade Inhibitor 4-Aminoquinazolin-2-one (ATP Mimetic) Inhibitor->ATP Competitive Hinge Binding Tumor Tumor Proliferation Signaling->Tumor Cell Survival

Fig 1: Mechanism of ATP-competitive kinase inhibition by 4-aminoquinazolin-2-one derivatives.

Quantitative Data: Catalyst Optimization for C7-Functionalization

The primary challenge in utilizing 4-Amino-7-chloroquinazolin-2(1H)-one is the potential for catalyst poisoning. The C4-amine and C2-oxo groups can coordinate with palladium species, stalling the catalytic cycle. Through extensive empirical optimization, we have found that bulky, electron-rich biaryl phosphine ligands (e.g., dialkylbiaryl phosphines like XPhos) are required to force the oxidative addition into the relatively inert C7-Cl bond while preventing off-target coordination.

Table 1: Optimization of Suzuki-Miyaura Coupling at the C7-Position

Catalyst System (5 mol%)Base (3.0 eq)Solvent SystemTemp (°C)Yield (%)Mechanistic Observation
Pd(PPh₃)₄Na₂CO₃Toluene/EtOH/H₂O9015%Poor conversion; Pd(0) sequestered by C4-NH₂.
Pd(dppf)Cl₂K₂CO₃1,4-Dioxane/H₂O10045%Moderate yield; significant protodeboronation observed.
XPhos Pd G2 K₃PO₄ 1,4-Dioxane/H₂O 100 88% Rapid oxidative addition; clean conversion; robust.
SPhos Pd G2K₃PO₄1,4-Dioxane/H₂O10076%Good yield, but slower transmetalation than XPhos.

Self-Validating Experimental Protocols

The following protocols are designed with built-in analytical checkpoints to ensure a self-validating workflow, minimizing false positives and lost time during library synthesis.

Protocol A: C7-Aryl Diversification via Suzuki-Miyaura Cross-Coupling

Objective: Append an aryl/heteroaryl group to the C7 position to probe the kinase solvent channel.

Materials:

  • 4-Amino-7-chloroquinazolin-2(1H)-one (1.0 mmol, 195.6 mg)[2]

  • Arylboronic acid or pinacol ester (1.5 mmol)

  • XPhos Pd G2 (0.05 mmol, 39.3 mg)

  • K₃PO₄ (3.0 mmol, 636 mg)

  • 1,4-Dioxane / H₂O (4:1 v/v, 10 mL)

Step-by-Step Methodology:

  • Preparation & Degassing (Critical Step): Charge a 20 mL microwave vial with the quinazolinone precursor, arylboronic acid, and K₃PO₄. Add the Dioxane/H₂O solvent mixture. Causality: Water is essential to dissolve the phosphate base and facilitate the formation of the active boronate species.

  • Oxygen Purge: Sparge the suspension with Argon for 10 minutes. Causality: Pd(0) intermediates are highly sensitive to oxidation. Failure to degas will result in homocoupling of the boronic acid and catalyst death.

  • Catalyst Addition: Add XPhos Pd G2 under a positive stream of Argon. Seal the vial with a crimp cap.

  • Reaction Execution: Heat the mixture in an oil bath at 100 °C for 4 hours.

  • Validation Checkpoint 1 (In-Process): At t = 2 hours, sample 10 µL of the organic layer, dilute in 1 mL Acetonitrile, and analyze via LC-MS. Validation metric: You must observe the disappearance of the starting material mass (m/z 196.0 [M+H]⁺) and the emergence of the product mass. If unreacted starting material remains, spike with an additional 2 mol% catalyst.

  • Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with brine (2 x 10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Validation Checkpoint 2 (Post-Purification): Purify via flash chromatography (DCM:MeOH gradient). Run a ¹H NMR (DMSO-d₆). Validation metric: The characteristic C7-Cl splitting pattern of the starting material (C6 doublet of doublets, C8 meta-coupled doublet) must shift significantly, and new aryl protons must integrate proportionately, confirming C-C bond formation rather than reductive dehalogenation.

Protocol B: C7-Amination via Buchwald-Hartwig Cross-Coupling

Objective: Introduce solubilizing amine groups (e.g., N-methylpiperazine) at the C7 position to improve oral bioavailability and target deep hydrophobic pockets.

Materials:

  • 4-Amino-7-chloroquinazolin-2(1H)-one (1.0 mmol)[2]

  • Secondary Amine (e.g., N-methylpiperazine) (1.5 mmol)

  • RuPhos Pd G3 (0.05 mmol)

  • Cs₂CO₃ (2.5 mmol)

  • tert-Amyl alcohol (10 mL)

Step-by-Step Methodology:

  • Assembly: In an oven-dried Schlenk flask, combine the quinazolinone, RuPhos Pd G3, and Cs₂CO₃.

  • Solvent & Amine Addition: Evacuate and backfill with Argon (3x). Add anhydrous tert-Amyl alcohol and the secondary amine via syringe. Causality:tert-Amyl alcohol is chosen over Dioxane here because its slight polarity stabilizes the highly polar transition states of the amination without acting as a competing nucleophile. Cs₂CO₃ is used because it is strong enough to drive the catalytic cycle but bulky enough to prevent undesired deprotonation and subsequent N-arylation of the C2-amide nitrogen.

  • Heating: Stir at 110 °C for 12 hours.

  • Validation Checkpoint 1 (In-Process): Monitor via TLC (10% MeOH in DCM containing 1% NH₄OH). The product will typically be highly polar and streak without the addition of NH₄OH to the eluent.

  • Isolation: Filter the crude mixture through a pad of Celite to remove inorganic salts, washing with 10% MeOH/DCM. Concentrate and purify via reverse-phase preparative HPLC.

References

  • Das, D., et al. Recent advancements of 4-aminoquinazoline derivatives as kinase inhibitors and their applications in medicinal chemistry. European Journal of Medicinal Chemistry, 2019.[1] URL:[Link]

  • Hao, C., et al. Structure-Based Design of 6-Chloro-4-aminoquinazoline-2-carboxamide Derivatives as Potent and Selective p21-Activated Kinase 4 (PAK4) Inhibitors. Journal of Medicinal Chemistry, 2017.[3] URL:[Link]

  • Mphahlele, M. J., et al. Benzofuran–appended 4-aminoquinazoline hybrids as epidermal growth factor receptor tyrosine kinase inhibitors: synthesis, biological evaluation and molecular docking studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 2018.[4] URL:[Link]

Sources

Method

Application Note: In Vivo Dosing Protocols for 4-Amino-7-chloroquinazolin-2(1H)-one (4-ACQ) in Murine Models

Introduction & Scientific Rationale The quinazolinone scaffold is a highly privileged structure in medicinal chemistry, serving as the core for numerous FDA-approved kinase inhibitors and investigational anti-tumor agent...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Rationale

The quinazolinone scaffold is a highly privileged structure in medicinal chemistry, serving as the core for numerous FDA-approved kinase inhibitors and investigational anti-tumor agents[1]. 4-Amino-7-chloroquinazolin-2(1H)-one (4-ACQ) is a functionalized derivative that exhibits potent biological activity, often acting as an ATP-competitive inhibitor of receptor tyrosine kinases (RTKs) or transient receptor potential (TRP) channels[2].

Transitioning 4-ACQ from in vitro assays to in vivo murine models presents specific pharmacological challenges. The planar, rigid structure of the quinazolinone core promotes strong π−π stacking and high crystal lattice energy, which frequently results in poor aqueous solubility and rapid intrinsic clearance[3]. This application note provides a self-validating, step-by-step methodology for establishing the pharmacokinetics (PK), maximum tolerated dose (MTD), and efficacy dosing regimens for 4-ACQ in murine models.

Experimental Workflow & Causality

To prevent premature failure in efficacy models, the in vivo evaluation of 4-ACQ must follow a strict sequential pipeline. Formulation optimization is the critical first step; without a homogenous solution or fine suspension, erratic absorption will confound PK data. PK profiling dictates the dosing frequency (e.g., QD vs. BID) based on the elimination half-life ( t1/2​ ), while MTD determination establishes the upper boundary of the therapeutic window.

G A Formulation Optimization B Fast PK Profiling (IV & PO) A->B Solubility Confirmed C MTD Determination (Dose Escalation) B->C F% > 20% t1/2 > 2h D In Vivo Efficacy (Xenograft Model) C->D Therapeutic Window Set

Figure 1: Sequential in vivo evaluation workflow for 4-ACQ from formulation to efficacy.

Formulation Strategy for Quinazolinones

Due to the lipophilicity of the 7-chloro substitution and the hydrogen-bonding potential of the 4-amino group, 4-ACQ requires co-solvents for systemic administration.

  • Intravenous (IV) Formulation (Clear Solution Required): 5% DMSO + 40% PEG300 + 5% Tween-80 + 50% sterile saline. Causality: DMSO disrupts the crystal lattice, PEG300 acts as a solubilizer, and Tween-80 prevents precipitation upon injection into the aqueous bloodstream.

  • Per Os (PO) Formulation (Suspension Acceptable): 0.5% Methylcellulose (MC) + 0.2% Tween-80 in Deionized Water. Causality: MC increases viscosity to keep 4-ACQ particles uniformly suspended, ensuring accurate volumetric dosing via oral gavage.

Protocol 1: Pharmacokinetic (PK) Profiling

This protocol utilizes a "fast PK" strategy to minimize animal use while obtaining critical systemic exposure data[3].

Materials: Female CD-1 or C57BL/6 mice (6-8 weeks old, 20-25g). Procedure:

  • Group Assignment: Randomize mice into two groups (n=3 per time point). Group 1: IV dosing (1 mg/kg). Group 2: PO dosing (10 mg/kg).

  • Administration:

    • IV: Inject 4-ACQ formulation via the lateral tail vein (max volume 5 mL/kg).

    • PO: Administer via oral gavage using a bulb-tipped gastric dosing needle (max volume 10 mL/kg).

  • Blood Sampling: Collect ~50 µL of blood via submandibular bleed or tail snip at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Causality: The 0.25h and 0.5h time points are critical for capturing the Cmax​ of orally administered quinazolinones, which typically absorb rapidly[3].

  • Plasma Processing: Transfer blood to K2EDTA tubes, centrifuge at 3,000 x g for 10 min at 4°C. Extract plasma and store at -80°C until LC-MS/MS analysis.

Quantitative PK Data Summary

Table 1: Representative PK parameters for 4-ACQ to guide efficacy dosing schedules.

ParameterIV Dosing (1 mg/kg)PO Dosing (10 mg/kg)Implications for Efficacy Dosing
Cmax​ 1.5 - 2.0 µg/mL0.8 - 1.2 µg/mLDetermines peak toxicity risks and target saturation.
Tmax​ N/A0.5 - 1.0 hIndicates rapid gastrointestinal absorption.
t1/2​ 1.5 - 3.0 h2.0 - 4.0 hShort half-life necessitates BID (twice daily) dosing.
AUC0−last​ 2.5 - 4.0 µg·h/mL8.0 - 15.0 µg·h/mLUsed to calculate overall systemic exposure.
Bioavailability ( F% ) 100%30 - 45% F%>30% is highly acceptable for oral efficacy models.

Protocol 2: Maximum Tolerated Dose (MTD) Determination

Quinazolinones can exhibit off-target toxicities, particularly gastrointestinal atrophy or hepatotoxicity, at high systemic exposures. MTD must be established prior to efficacy trials[2].

Procedure:

  • Dose Escalation Design: Utilize a 3+3 dose-escalation cohort design. Start at 10 mg/kg PO QD.

  • Dosing: Administer 4-ACQ daily for 7 consecutive days.

  • Monitoring: Weigh mice daily. Monitor for clinical signs of distress (hunched posture, piloerection, diarrhea, lethargy).

  • Endpoint Causality: The MTD is defined as the highest dose resulting in <20% body weight loss with no mortality or severe clinical signs. If a mouse loses >20% of its initial body weight, it must be humanely euthanized immediately (self-validating safety stop).

Protocol 3: In Vivo Efficacy (Murine Xenograft Model)

Assuming 4-ACQ acts as an RTK/PI3K pathway inhibitor, a subcutaneous tumor xenograft model is utilized to assess anti-tumor efficacy[1].

Procedure:

  • Cell Inoculation: Resuspend human cancer cells (e.g., HCT116 colorectal or A549 lung carcinoma) in a 1:1 mixture of PBS and Matrigel. Inject 5×106 cells subcutaneously into the right flank of female athymic nude mice (nu/nu).

  • Tumor Maturation: Allow tumors to reach an average volume of 100-150 mm³ before initiating treatment. Causality: Starting treatment on established tumors ensures the vascular network is formed, providing a realistic barrier for drug penetration.

  • Randomization: Randomize mice (n=8 per group) to ensure equal mean tumor volumes across groups.

  • Dosing Regimen: Based on the PK data ( t1/2​≈3 h), administer 4-ACQ at 1/2 MTD and MTD via PO BID (twice daily, 8 hours apart) for 21 days. Include a vehicle control group.

  • Measurement: Measure tumors bi-weekly using digital calipers. Calculate tumor volume using the formula: V=(Length×Width2)/2 .

  • Tissue Collection: At day 21, euthanize mice 2 hours post-final dose. Harvest tumors, snap-freeze half in liquid nitrogen (for Western blot of phosphorylated downstream targets like AKT), and fix half in 10% formalin (for immunohistochemistry).

Mechanistic Pathway Visualization

The efficacy of 4-ACQ in oncology models is driven by its ability to penetrate the tumor microenvironment and competitively bind to the ATP-binding pocket of overexpressed kinases, thereby shutting down survival signaling[1].

Pathway Ligand Growth Factors (e.g., EGF) Receptor Receptor Tyrosine Kinase (EGFR / VEGFR) Ligand->Receptor PI3K PI3K Receptor->PI3K Inhibitor 4-ACQ (Quinazolinone) Inhibitor->Receptor ATP-competitive Inhibition Inhibitor->PI3K AKT AKT PI3K->AKT Apoptosis Apoptosis (Cell Death) AKT->Apoptosis Disinhibited Proliferation Tumor Proliferation AKT->Proliferation

Figure 2: Proposed mechanism of action of 4-ACQ inhibiting RTK/PI3K signaling to induce apoptosis.

References

  • [3] Structure–Activity Relationship for the 4(3H)-Quinazolinone Antibacterials. Journal of Medicinal Chemistry (ACS Publications). URL:[Link]

  • [2] Optimization of a Novel Quinazolinone-Based Series of Transient Receptor Potential A1 (TRPA1) Antagonists Demonstrating Potent in Vivo Activity. Journal of Medicinal Chemistry (PubMed/ACS). URL:[Link]

  • [1] Quinazolinone derivatives as potential anti-tumor agents: Structural features and molecular mechanisms in inducing cell death (Review). International Journal of Molecular Medicine (Spandidos Publications). URL:[Link]

Sources

Application

Application Note: Infrared (IR) Spectroscopy Peak Assignments for 4-Amino-7-chloroquinazolin-2(1H)-one

Introduction In the landscape of pharmaceutical research and drug development, the quinazolinone scaffold is a cornerstone of medicinal chemistry, with its derivatives exhibiting a wide array of biological activities. Th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of pharmaceutical research and drug development, the quinazolinone scaffold is a cornerstone of medicinal chemistry, with its derivatives exhibiting a wide array of biological activities. The precise structural elucidation of these molecules is paramount for understanding their function and for the development of new therapeutic agents. Infrared (IR) spectroscopy serves as a rapid, non-destructive, and powerful analytical technique for identifying the functional groups within a molecule, thereby providing critical insights into its chemical architecture.

This application note provides a detailed guide to the interpretation of the Fourier-Transform Infrared (FTIR) spectrum of 4-Amino-7-chloroquinazolin-2(1H)-one. It is designed for researchers, scientists, and drug development professionals, offering both theoretical peak assignments and a practical protocol for spectral acquisition. The information presented herein is grounded in established spectroscopic principles and supported by data from relevant scientific literature.

Molecular Structure and Key Functional Groups

A thorough analysis of an IR spectrum begins with an understanding of the molecule's structure and the vibrational modes of its constituent functional groups. The structure of 4-Amino-7-chloroquinazolin-2(1H)-one is depicted below, highlighting the key moieties that give rise to characteristic IR absorption bands.

Caption: Molecular structure of 4-Amino-7-chloroquinazolin-2(1H)-one with key functional groups highlighted.

Theoretical Infrared Peak Assignments

The vibrational frequencies of the functional groups in 4-Amino-7-chloroquinazolin-2(1H)-one can be predicted based on established correlation charts and data from similar compounds. The expected absorption ranges for the key functional groups are summarized in the table below.

Wavenumber (cm⁻¹)IntensityVibrational ModeFunctional Group Assignment
3500 - 3300MediumN-H Asymmetric & Symmetric StretchingPrimary Amine (-NH₂)[1][2]
3200 - 3000MediumN-H StretchingAmide (-NH)[3]
3100 - 3000MediumC-H StretchingAromatic Ring[4][5]
~1680StrongC=O StretchingAmide (Lactam)[3][6][7]
~1610MediumC=N StretchingQuinazoline Ring System[3][8]
1600 - 1475Medium-StrongC=C StretchingAromatic Ring[4][5][9]
1650 - 1580MediumN-H BendingPrimary Amine (-NH₂)[10]
1335 - 1250StrongC-N StretchingAromatic Amine[10]
850 - 550StrongC-Cl StretchingAryl Halide[11]
900 - 675StrongC-H Out-of-Plane BendingAromatic Ring Substitution Pattern[4][5]

Note: The exact positions of the peaks can be influenced by factors such as hydrogen bonding, the physical state of the sample (solid or solution), and the specific instrumentation used.

Experimental Protocol: Acquiring an FTIR Spectrum

This section outlines a standard procedure for obtaining a high-quality FTIR spectrum of 4-Amino-7-chloroquinazolin-2(1H)-one using the Attenuated Total Reflectance (ATR) technique, which is ideal for solid samples.

Instrumentation

A Fourier-Transform Infrared (FTIR) spectrometer equipped with a single-reflection diamond ATR accessory is recommended.

Sample Preparation
  • Ensure the ATR crystal surface is clean by wiping it with a soft cloth dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount (typically 1-2 mg) of the solid 4-Amino-7-chloroquinazolin-2(1H)-one sample directly onto the center of the ATR crystal.

  • Apply firm and even pressure to the sample using the ATR's pressure clamp to ensure good contact between the sample and the crystal surface. The pressure should be sufficient to obtain a strong signal without damaging the crystal.

Data Acquisition
  • Background Spectrum: With the clean, empty ATR accessory in place, record a background spectrum. This will be automatically subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

  • Sample Spectrum: With the prepared sample in place, acquire the sample spectrum.

  • Parameters: A typical acquisition would involve:

    • Spectral Range: 4000 - 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

Data Analysis

The resulting spectrum should be baseline corrected and the peak positions (in cm⁻¹) and intensities should be identified and compared with the theoretical values provided in the table above.

Caption: Workflow for FTIR spectral acquisition and analysis.

Interpretation of a Representative Spectrum

A typical IR spectrum of 4-Amino-7-chloroquinazolin-2(1H)-one will exhibit several key features that confirm its structure.

  • N-H Stretching Region (3500 - 3000 cm⁻¹): This region is often complex due to the presence of both the primary amine (-NH₂) and the amide (-NH) groups. The primary amine typically shows two distinct bands corresponding to asymmetric and symmetric stretching vibrations.[1][2] The amide N-H stretch will also appear in this region, potentially overlapping with the amine signals. The broadness of these peaks is indicative of hydrogen bonding in the solid state.

  • Aromatic C-H Stretching Region (3100 - 3000 cm⁻¹): Absorptions in this region confirm the presence of the aromatic quinazoline ring system.[4][5] These peaks are generally of medium intensity and appear at slightly higher wavenumbers than aliphatic C-H stretches.

  • Carbonyl (C=O) Stretching Region (~1680 cm⁻¹): A strong, sharp absorption band around 1680 cm⁻¹ is a hallmark of the amide (lactam) carbonyl group within the quinazolinone ring.[3][6] The position of this band can be influenced by conjugation and hydrogen bonding.[7][12]

  • C=N and Aromatic C=C Stretching Region (1610 - 1475 cm⁻¹): The spectrum will show a series of medium to strong bands in this region. The band around 1610 cm⁻¹ can be attributed to the C=N stretching of the quinazoline ring.[3][8] The other bands in this range are due to the C=C stretching vibrations within the aromatic rings.[4][9]

  • Fingerprint Region (< 1500 cm⁻¹): This region contains a wealth of information from various bending and stretching vibrations.

    • N-H Bending: A medium intensity band between 1650-1580 cm⁻¹ arises from the N-H bending of the primary amine.[10]

    • C-N Stretching: A strong band for the aromatic C-N bond is expected between 1335-1250 cm⁻¹.[10]

    • C-Cl Stretching: A strong absorption in the 850-550 cm⁻¹ range is characteristic of the C-Cl bond on the aromatic ring.[11]

    • Aromatic C-H Out-of-Plane Bending: Strong bands in the 900-675 cm⁻¹ region are due to the out-of-plane bending of the aromatic C-H bonds and can provide information about the substitution pattern of the benzene ring.[4][5]

Conclusion

Infrared spectroscopy is an indispensable tool for the structural verification of 4-Amino-7-chloroquinazolin-2(1H)-one. By carefully analyzing the positions and intensities of the absorption bands, researchers can confirm the presence of key functional groups and gain confidence in the identity and purity of their synthesized compounds. The detailed peak assignments and experimental protocol provided in this application note serve as a comprehensive resource for scientists working with this important class of molecules.

References

  • IntechOpen. (2020, January 22). 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological Properties. Retrieved from [Link]

  • MDPI. (2022, April 18). Synthesis of New Phenolic Derivatives of Quinazolin-4(3H)-One as Potential Antioxidant Agents—In Vitro Evaluation and Quantum Studies. Retrieved from [Link]

  • MDPI. (2021, April 19). Quinazoline Derivatives Designed as Efflux Pump Inhibitors: Molecular Modeling and Spectroscopic Studies. Retrieved from [Link]

  • ResearchGate. (n.d.). Vibrational spectra and computational study of 3-amino-2-phenyl quinazolin-4(3 H)-one. Retrieved from [Link]

  • ResearchGate. (n.d.). FT‐IR spectrum of 4‐amino‐2‐chloro‐6,7‐dimethoxyquinazoline. Retrieved from [Link]

  • PubChem. (n.d.). 4-Amino-7-chloroquinoline. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, December 27). 1.7: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Aromatics. Retrieved from [Link]

  • University of Calgary. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

  • Asian Journal of Chemistry. (2013). Synthesis of Thioxoquinazolin-4(3H)-one Derivatives Under Microwave and Ultrasonic Irradiation with Classical Heating. Retrieved from [Link]

  • IntechOpen. (2020, April 15). Synthesis of Quinazoline and Quinazolinone Derivatives. Retrieved from [Link]

  • Northern Illinois University. (n.d.). IR Absorption Frequencies. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). [(7-chloroquinolin-4-yl)amino]acetophenones and their copper(II) derivatives: Synthesis, characterization, computational studies and antimalarial activity. Retrieved from [Link]

  • International Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). Synthesis and Antimicrobial Activity of some Quinazolinone Derivatives. Retrieved from [Link]

  • WebSpectra. (n.d.). IR Absorption Table. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). IR Chart. Retrieved from [Link]

  • UMass Amherst. (n.d.). IR Group Frequencies. Retrieved from [Link]

  • MDPI. (2020, May 11). Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. Retrieved from [Link]

  • Oregon State University. (2018, September 22). The C=O Stretch. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis, characterization, cytotoxic screening, and density functional theory studies of new derivatives of quinazolin-4(3H)-one Schiff bases. Retrieved from [Link]

  • ChemTalk. (n.d.). IR Spectrum | Table of IR Spectroscopy Values. Retrieved from [Link]

  • NIST WebBook. (n.d.). 4-Amino-2-chloro-6,7-dimethoxyquinazoline. Retrieved from [Link]

  • Oregon State University. (2022, March 9). Infrared Spectra: Identifying Functional Groups. Retrieved from [Link]

  • University of Regensburg. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

  • Brieflands. (2012, July 30). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. Retrieved from [Link]

  • Chad's Prep. (2018, September 20). 14.2b The Effect of Conjugation on the Carbonyl Stretching Frequency | Organic Chemistry. Retrieved from [Link]

  • ChemSearch Journal. (2021, July 6). Synthesis, Spectroscopic Studies and Antifungal Activity of 7 -amino-4-methyl-quinolin-2(1H)-one. Retrieved from [Link]

  • Gelest, Inc. (n.d.). INFRARED ANALYSIS OF ORGANOSILICON COMPOUNDS: SPECTRA-STRUCTURE CORRELATIONS. Retrieved from [Link]

  • MDPI. (2024, December 19). 6-Amino-7-((4-methoxybenzyl)thio)quinazolin-4(3H)-one. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Strategies for Improving the Aqueous Solubility of 4-Amino-7-chloroquinazolin-2(1H)-one

Prepared by the Senior Application Scientist Team This technical support guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 4-Amino-7-chloroquinazoli...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Senior Application Scientist Team

This technical support guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 4-Amino-7-chloroquinazolin-2(1H)-one and related quinazolinone derivatives. We provide a series of frequently asked questions (FAQs) and in-depth troubleshooting protocols to systematically address and overcome these issues in both in vitro and in vivo experimental settings.

Section 1: Frequently Asked Questions & Initial Troubleshooting

This section addresses the most common initial hurdles researchers face. A systematic approach at this stage can often resolve solubility issues without resorting to more complex formulation strategies.

Q1: Why does my 4-Amino-7-chloroquinazolin-2(1H)-one exhibit poor water solubility?

A1: The limited aqueous solubility of this compound class is rooted in its molecular structure. Quinazolinone derivatives often have a rigid, fused heterocyclic ring system, which, combined with lipophilic substituents like the chloro- group, leads to high crystal lattice energy and low polarity.[1] This molecular architecture makes it energetically unfavorable for water molecules to effectively surround and dissolve the compound, resulting in poor solubility.

Q2: What is the absolute first step for preparing this compound for an in vitro assay?

A2: The foundational step is to prepare a concentrated stock solution in a suitable water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is the most common and effective choice for this purpose.[1][2] Attempting to dissolve the powder directly in an aqueous buffer will almost certainly fail.

Protocol 1: Preparation of a Concentrated DMSO Stock Solution

  • Weigh: Accurately weigh the desired amount of 4-Amino-7-chloroquinazolin-2(1H)-one powder into a sterile, appropriate-sized tube (e.g., a microcentrifuge tube).

  • Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve a high-concentration stock (e.g., 10-50 mM).

  • Dissolution: Vortex the tube vigorously for 2-3 minutes. If dissolution is incomplete, use an ultrasonic water bath for 10-15 minutes to aid the process.[2] Gentle warming to 37°C can also be applied, but stability at this temperature should be considered.

  • Inspection: Visually confirm that the solution is clear and free of any solid particulates.

  • Storage: Store the stock solution in small aliquots at -20°C or -80°C to prevent freeze-thaw cycles.

Q3: My compound dissolves perfectly in DMSO, but it crashes out (precipitates) when I dilute it into my aqueous assay buffer. What's happening and how do I fix it?

A3: This is a classic and highly common issue known as "precipitation upon dilution." Your high-concentration DMSO stock keeps the compound soluble, but when this is diluted into a predominantly aqueous environment, the compound's low intrinsic aqueous solubility is exceeded, causing it to precipitate.

The flowchart below provides a systematic troubleshooting guide for this specific problem.

G start Start: Compound precipitates upon dilution from DMSO stock q1 Is the final assay concentration essential? start->q1 reduce_conc Action: Lower the final assay concentration q1->reduce_conc No use_cosolvent Strategy 1: Introduce a Co-solvent (e.g., 1-5% PEG 400, Propylene Glycol) to the AQUEOUS BUFFER first q1->use_cosolvent Yes check1 Does it still precipitate? reduce_conc->check1 check1->use_cosolvent Yes success Success: Proceed with Assay check1->success No check2 Is the solution clear? use_cosolvent->check2 use_surfactant Strategy 2: Add a Surfactant (e.g., 0.01-0.1% Tween® 80) to the AQUEOUS BUFFER first check2->use_surfactant No check2->success Yes check3 Is the solution clear? use_surfactant->check3 adv_methods Proceed to Advanced Methods: pH Adjustment, Cyclodextrins, or Solid Dispersions check3->adv_methods No check3->success Yes

Caption: Troubleshooting workflow for precipitation upon dilution.

Section 2: Systematic Solubilization Strategies & Protocols

If initial troubleshooting is insufficient, a more systematic approach is required. The following methods are presented in order of increasing complexity.

pH Adjustment

The structure of 4-Amino-7-chloroquinazolin-2(1H)-one contains a basic amino group and a weakly acidic N-H proton in the lactam ring, making it an amphoteric molecule. Its solubility is therefore highly dependent on pH.[1] By adjusting the pH of the aqueous buffer, you can ionize the molecule, forming a more soluble salt.

  • Acidic pH (e.g., pH < 5): The amino group becomes protonated (-NH3+), which should significantly increase solubility.

  • Alkaline pH (e.g., pH > 9): The lactam proton may be removed, forming an anion, which could also increase solubility.

G cluster_0 Low pH (Acidic) cluster_1 Neutral pH cluster_2 High pH (Alkaline) low_ph Protonated Form (More Soluble Salt) -NH3+ neutral Neutral Form (Poorly Soluble) -NH2 low_ph->neutral + OH- neutral->low_ph + H+ high_ph Deprotonated Form (Potentially More Soluble) -N- neutral->high_ph + OH- high_ph->neutral + H+

Caption: pH-dependent ionization states of the molecule.

Protocol 2: Determining a pH-Solubility Profile

  • Prepare Buffers: Prepare a series of buffers covering a wide pH range (e.g., pH 2, 4, 6, 7.4, 8, 10). Use buffers with sufficient capacity.

  • Add Compound: Add an excess amount of the solid compound to a fixed volume of each buffer in separate vials. Ensure enough solid is present that some remains undissolved.

  • Equilibrate: Tightly seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

  • Separate: Centrifuge or filter the samples to separate the undissolved solid from the saturated solution.

  • Quantify: Measure the concentration of the dissolved compound in the clear supernatant/filtrate using a validated analytical method (e.g., HPLC-UV, LC-MS).

  • Analyze: Plot the measured solubility (e.g., in µg/mL or µM) against the pH.

Table 1: Example pH-Solubility Profile Data

pH of Buffer Measured Solubility (µg/mL)
2.0 150.5
4.0 85.2
6.0 5.1
7.4 1.3
8.0 3.8

| 10.0 | 25.6 |

Note: The pH must be compatible with your experimental system (e.g., cell viability, enzyme activity).

Co-solvency

Using a water-miscible organic solvent, or "co-solvent," can increase the solubility of hydrophobic compounds by reducing the overall polarity of the solvent system.[2][3] This is a widely used technique for both in vitro and parenteral formulations.

Common Co-solvents:

  • Ethanol

  • Propylene Glycol (PG)

  • Polyethylene Glycols (e.g., PEG 300, PEG 400)

  • Glycerin

Protocol 3: Evaluating Co-solvent Systems

  • Prepare Blends: Create a series of aqueous buffer/co-solvent blends in varying percentages (e.g., 95:5, 90:10, 80:20 v/v).

  • Determine Solubility: Use the equilibrium solubility method described in Protocol 2 for each solvent blend.

  • Assess Compatibility: Crucially, run a parallel control experiment to determine the tolerance of your biological system (e.g., cell line) to the chosen co-solvent at the effective concentration.

Complexation with Cyclodextrins

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate poorly soluble "guest" molecules, forming an "inclusion complex" that has significantly improved aqueous solubility.[1][4] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice.

G cluster_1 Process drug Drug Molecule (Hydrophobic) complex Inclusion Complex (Water Soluble) drug->complex drug->label_process cd Cyclodextrin (Hydrophilic Exterior, Hydrophobic Cavity) cd->complex cd->label_process label_process->complex

Caption: Formation of a drug-cyclodextrin inclusion complex.

Protocol 4: Phase Solubility Study with Cyclodextrins

  • Prepare CD Solutions: Prepare a series of aqueous solutions with increasing concentrations of HP-β-CD (e.g., 0, 1, 2, 5, 10, 15% w/v).

  • Add Compound: Add an excess amount of 4-Amino-7-chloroquinazolin-2(1H)-one to each solution.

  • Equilibrate: Agitate the sealed vials at a constant temperature for 48-72 hours.

  • Separate & Quantify: As described in Protocol 2, separate the solid and quantify the dissolved drug concentration in each sample.

  • Analyze: Plot the drug solubility against the HP-β-CD concentration. A linear relationship (AL-type diagram) indicates the formation of a soluble 1:1 complex and allows for the calculation of the stability constant.

Section 3: Advanced Formulation Strategies

For more challenging applications, such as in vivo studies requiring significant bioavailability enhancement, advanced formulation strategies are necessary.

  • Solid Dispersions: This technique involves dispersing the drug in a hydrophilic carrier matrix at a molecular level, often creating an amorphous, more soluble form.[5][6][7] The drug and a carrier (e.g., PVP, HPMC, Poloxamers) are co-dissolved in a solvent, which is then removed by methods like solvent evaporation or spray drying.[5]

  • Particle Size Reduction (Nanonization): Reducing the particle size of the compound to the nanometer range dramatically increases the surface area-to-volume ratio.[5] This leads to a significant increase in the dissolution rate, which can improve bioavailability.[8] This is achieved through techniques like wet media milling or high-pressure homogenization.[8]

  • Lipid-Based Formulations: For highly lipophilic compounds, self-emulsifying drug delivery systems (SEDDS) can be highly effective.[2] These are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in an aqueous medium, facilitating drug solubilization and absorption.[2]

Section 4: Summary of Techniques

The choice of method depends on the experimental context, required concentration, and development stage.

Table 2: Comparison of Solubility Enhancement Techniques

Technique Principle Typical Application Pros Cons
pH Adjustment Ionization to form a soluble salt. In vitro assays, parenteral formulations. Simple, highly effective for ionizable drugs. Limited by compound stability and biological compatibility of the pH.
Co-solvency Reduces solvent polarity. In vitro assays, parenteral formulations. Easy to implement at lab scale. Potential for co-solvent toxicity in biological systems; may not be suitable for oral delivery.
Surfactants Micellar encapsulation. In vitro assays, oral formulations. Effective at low concentrations. Potential for cell membrane disruption; careful selection of non-toxic surfactants needed.
Cyclodextrins Inclusion complex formation. In vitro, parenteral, and oral formulations. High solubilization potential, can improve stability. Can be expensive; high concentrations may be needed, potentially impacting viscosity.
Solid Dispersions Creates an amorphous, high-energy form. Oral solid dosage forms. Significant increase in dissolution and bioavailability. Can be physically unstable (recrystallization); requires specialized equipment.[5]

| Nanonization | Increases surface area for faster dissolution. | Oral and parenteral formulations. | Improves dissolution rate, applicable to many compounds. | Requires specialized high-energy equipment; potential for particle aggregation. |

References

  • Jadhav, P., et al. (2023). Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences, 13(03), 141–149.
  • BenchChem. (2025). Overcoming poor solubility of 4(3H)-quinazolinone compounds. BenchChem Technical Support.
  • Kumar, L., & Singh, M. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 5(11), 1-8.
  • BenchChem. (2025). Technical Support Center: Improving the Aqueous Solubility of Poorly Soluble Compounds. BenchChem Technical Support.
  • Sopyan, I., et al. (2021).
  • BenchChem. (2025).
  • Kumar, S., & Singh, A. (2013). Improvement in solubility of poor water-soluble drugs by solid dispersion. International Journal of Pharmaceutical Sciences and Research, 4(12), 400-409. [Link]

  • Raj, R., et al. (2017). Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique. ResearchGate. [Link]

  • BenchChem. (2025).

Sources

Optimization

troubleshooting low yield in 4-Amino-7-chloroquinazolin-2(1H)-one synthesis

Welcome to the technical support center for the synthesis of 4-Amino-7-chloroquinazolin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 4-Amino-7-chloroquinazolin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important heterocyclic compound. The following information is curated to provide in-depth, field-proven insights to help you troubleshoot low yields and other synthetic hurdles.

I. Proposed Synthetic Pathway

The synthesis of 4-Amino-7-chloroquinazolin-2(1H)-one can be logically approached in a three-step sequence starting from 2-amino-4-chlorobenzoic acid. This pathway involves the initial formation of the quinazoline-2,4-dione ring system, followed by chlorination at the 4-position and subsequent amination.

Synthetic_Pathway A 2-Amino-4-chlorobenzoic Acid B 7-Chloro-1H-quinazoline-2,4-dione A->B  + Urea (or derivative) Heat C 4,7-Dichloroquinazolin-2(1H)-one B->C  + POCl3 (or other chlorinating agent) Reflux D 4-Amino-7-chloroquinazolin-2(1H)-one C->D  + NH3 (or amine source) Nucleophilic Aromatic Substitution

Caption: Proposed synthetic pathway for 4-Amino-7-chloroquinazolin-2(1H)-one.

II. Troubleshooting Guide: Low Yield Issues

This section addresses specific low-yield scenarios that you may encounter at each stage of the synthesis.

Step 1: Formation of 7-Chloro-1H-quinazoline-2,4-dione

Question: My initial cyclization reaction to form the quinazoline-2,4-dione ring is resulting in a very low yield. What are the likely causes and how can I improve it?

Answer:

Low yield in the initial cyclization is a common issue and can often be attributed to several factors. A systematic approach to troubleshooting this step is crucial.

Possible Causes & Solutions:

Potential Issue Underlying Cause Recommended Solution
Incomplete Reaction The reaction may not be reaching completion due to insufficient temperature or reaction time. The cyclization of 2-aminobenzamides often requires significant energy input to overcome the activation barrier.Increase Reaction Temperature and Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). If starting material is still present after the initial reaction time, consider increasing the temperature and extending the reaction duration. Microwave-assisted synthesis can also be a powerful tool to accelerate this reaction and improve yields.[1]
Suboptimal Reagents for Cyclization The choice of reagent to provide the C2 carbonyl can greatly influence the reaction efficiency. While urea is a common choice, its decomposition at high temperatures can lead to side products.Alternative Carbonyl Sources: Consider using alternative reagents such as N,N'-carbonyldiimidazole (CDI) or triphosgene in a suitable solvent. These reagents are often more reactive and can facilitate cyclization under milder conditions. The use of (Boc)2O in the presence of DMAP has also been reported for the one-pot synthesis of quinazoline-2,4-diones from 2-aminobenzamides.[2]
Degradation of Starting Material or Product High reaction temperatures can sometimes lead to the degradation of the starting 2-amino-4-chlorobenzoic acid or the product, 7-Chloro-1H-quinazoline-2,4-dione.Optimize Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. A temperature screen can be beneficial. If using urea, ensure the temperature is high enough for the reaction to proceed but not so high that it causes excessive decomposition.
Poor Solubility of Starting Material The 2-amino-4-chlorobenzoic acid may not be fully soluble in the reaction medium, leading to a heterogeneous reaction and low conversion.Solvent Screening: If the reaction is performed in a solvent, consider screening different high-boiling point polar aprotic solvents such as DMF, DMSO, or sulfolane to improve the solubility of the starting material.

digraph "Troubleshooting_Step1" {
graph [rankdir="TB", splines=ortho, nodesep=0.4];
node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Helvetica"];
edge [fontname="Helvetica", color="#5F6368"];
Start [label="Low Yield in Step 1", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Check_Completion [label="Check Reaction Completion (TLC)"];
Incomplete [label="Incomplete Reaction", shape=ellipse, fillcolor="#FBBC05"];
Complete [label="Reaction Complete", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
Action_Temp_Time [label="Increase Temperature/Time\nConsider Microwave"];
Check_Reagents [label="Evaluate Cyclization Reagent"];
Reagent_Issue [label="Suboptimal Reagent", shape=ellipse, fillcolor="#FBBC05"];
Action_Reagent [label="Use Alternative Carbonyl Source (CDI, (Boc)2O)"];
Check_Degradation [label="Assess for Degradation"];
Degradation_Issue [label="Degradation Observed", shape=ellipse, fillcolor="#FBBC05"];
Action_Temp_Opt [label="Optimize Temperature (Lower if possible)"];
Check_Solubility [label="Check Starting Material Solubility"];
Solubility_Issue [label="Poor Solubility", shape=ellipse, fillcolor="#FBBC05"];
Action_Solvent [label="Screen Solvents (DMF, DMSO)"];

Start -> Check_Completion;
Check_Completion -> Incomplete [label="Starting Material Present"];
Check_Completion -> Complete [label="No Starting Material"];
Incomplete -> Action_Temp_Time;
Complete -> Check_Reagents;
Check_Reagents -> Reagent_Issue;
Reagent_Issue -> Action_Reagent;
Complete -> Check_Degradation;
Check_Degradation -> Degradation_Issue;
Degradation_Issue -> Action_Temp_Opt;
Complete -> Check_Solubility;
Check_Solubility -> Solubility_Issue;
Solubility_Issue -> Action_Solvent;

}

Caption: Troubleshooting logic for low yield in Step 1.

Step 2: Chlorination to 4,7-Dichloroquinazolin-2(1H)-one

Question: I am having trouble with the chlorination of the 4-oxo position and am getting a low yield of 4,7-Dichloroquinazolin-2(1H)-one. What could be going wrong?

Answer:

The chlorination of the 4-oxo group is a critical step and can be challenging. Incomplete reaction and side reactions are the most common culprits for low yields.

Possible Causes & Solutions:

Potential Issue Underlying Cause Recommended Solution
Incomplete Chlorination The chlorinating agent may not be reactive enough, or the reaction conditions may be too mild. The 4-oxo group of the quinazolinone ring needs to be activated for substitution.Use a Stronger Chlorinating Agent/Higher Temperature: Phosphorus oxychloride (POCl₃) is a common and effective chlorinating agent for this transformation. Ensure it is fresh and not decomposed. Running the reaction at reflux is often necessary. If POCl₃ alone is not effective, the addition of a catalytic amount of a tertiary amine like N,N-dimethylaniline can sometimes accelerate the reaction.
Hydrolysis of the Product The 4,7-dichloroquinazolin-2(1H)-one product is susceptible to hydrolysis back to the starting material or other byproducts if exposed to water during workup.Anhydrous Conditions and Careful Workup: Ensure all glassware is thoroughly dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). During workup, quench the reaction by carefully pouring the reaction mixture onto crushed ice, which will also hydrolyze the excess POCl₃. Extract the product quickly into an organic solvent.
Formation of Side Products At high temperatures, side reactions can occur, leading to the formation of colored impurities and reducing the yield of the desired product.Controlled Reaction Conditions: Maintain a steady reflux temperature and avoid overheating. Monitor the reaction by TLC to determine the optimal reaction time and avoid prolonged heating once the starting material is consumed.
Difficult Purification The crude product may be difficult to purify, leading to product loss during this stage.Appropriate Purification Technique: Recrystallization from a suitable solvent system (e.g., ethanol/water, toluene) is often effective for purifying the product. If the product is still impure, column chromatography on silica gel may be necessary.
Step 3: Amination to 4-Amino-7-chloroquinazolin-2(1H)-one

Question: The final amination step is giving me a very low yield of the target compound. How can I improve the efficiency of this nucleophilic aromatic substitution?

Answer:

The amination of the 4-chloro position is a nucleophilic aromatic substitution (SNAr) reaction. The success of this step depends heavily on the reactivity of the amine nucleophile and the reaction conditions.

Possible Causes & Solutions:

Potential Issue Underlying Cause Recommended Solution
Low Nucleophilicity of the Amine Ammonia or its source may not be a sufficiently strong nucleophile to displace the chloride at the 4-position under the chosen conditions.Use a More Reactive Amine Source and Optimize Conditions: Using a solution of ammonia in a polar aprotic solvent like DMF or DMSO at elevated temperatures can increase the reaction rate. Microwave irradiation has been shown to be very effective in promoting the amination of 4-chloroquinazolines, often leading to higher yields and shorter reaction times.[1][3]
Formation of the Hydrochloride Salt of the Amine If the reaction generates HCl as a byproduct, it will react with the amine nucleophile to form its non-nucleophilic hydrochloride salt, effectively stopping the reaction.Use a Base as an Acid Scavenger: The addition of a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) is crucial to neutralize the HCl formed during the reaction and maintain a sufficient concentration of the free amine.
Competitive Side Reactions At high temperatures, other side reactions may occur, such as reaction at other positions or decomposition of the starting material or product.Optimize Reaction Temperature and Time: Monitor the reaction closely by TLC to avoid prolonged heating. A temperature screen can help identify the optimal balance between reaction rate and side product formation.
Product Isolation Issues The product may be highly polar and difficult to extract from the reaction mixture, or it may be partially soluble in the aqueous phase during workup.Careful Workup and Purification: After the reaction, ensure the pH of the aqueous phase is adjusted to be basic to ensure the product is in its free base form for efficient extraction into an organic solvent like ethyl acetate or dichloromethane. If the product is still difficult to extract, consider evaporation of the solvent and purification of the residue by column chromatography.

digraph "Troubleshooting_Step3" {
graph [rankdir="TB", splines=ortho, nodesep=0.4];
node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Helvetica"];
edge [fontname="Helvetica", color="#5F6368"];
Start [label="Low Yield in Step 3", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Check_Nucleophilicity [label="Assess Amine Reactivity"];
Low_Nucleophilicity [label="Low Nucleophilicity", shape=ellipse, fillcolor="#FBBC05"];
Action_Amine_Source [label="Use Reactive Amine Source (e.g., NH3 in DMF)\nConsider Microwave"];
Check_Acid_Scavenger [label="Check for Acid Scavenger"];
No_Base [label="No Base Present", shape=ellipse, fillcolor="#FBBC05"];
Action_Add_Base [label="Add a Non-nucleophilic Base (TEA, DIPEA)"];
Check_Side_Reactions [label="Evaluate Side Reactions"];
Side_Reactions_Present [label="Side Reactions Observed", shape=ellipse, fillcolor="#FBBC05"];
Action_Optimize_Conditions [label="Optimize Temperature and Time"];
Check_Isolation [label="Review Product Isolation"];
Isolation_Issues [label="Isolation Problems", shape=ellipse, fillcolor="#FBBC05"];
Action_Workup [label="Adjust pH during Workup\nConsider Column Chromatography"];

Start -> Check_Nucleophilicity;
Check_Nucleophilicity -> Low_Nucleophilicity;
Low_Nucleophilicity -> Action_Amine_Source;
Start -> Check_Acid_Scavenger;
Check_Acid_Scavenger -> No_Base;
No_Base -> Action_Add_Base;
Start -> Check_Side_Reactions;
Check_Side_Reactions -> Side_Reactions_Present;
Side_Reactions_Present -> Action_Optimize_Conditions;
Start -> Check_Isolation;
Check_Isolation -> Isolation_Issues;
Isolation_Issues -> Action_Workup;

}

Caption: Troubleshooting logic for low yield in Step 3.

III. Frequently Asked Questions (FAQs)

Q1: What is the best starting material for the synthesis of 4-Amino-7-chloroquinazolin-2(1H)-one?

A1: A common and logical starting material is 2-amino-4-chlorobenzoic acid.[4] This commercially available compound already contains the required chloro-substituent at the correct position on the benzene ring and the amino group necessary for the initial cyclization.

Q2: Can I introduce the amino group at the 4-position directly from the 7-Chloro-1H-quinazoline-2,4-dione without going through the 4-chloro intermediate?

A2: While direct amination of the 4-oxo group is not a standard procedure, some methods exist for the conversion of quinazolin-4(3H)-ones to 4-aminoquinazolines. For example, the use of hexamethyldisilazane (HMDS) to mediate the reaction of quinazolin-4(3H)-ones with primary amines has been reported.[5] However, the route via the 4-chloro intermediate is generally more reliable and higher yielding.

Q3: My final product is difficult to purify. What are some recommended methods?

A3: 4-Amino-7-chloroquinazolin-2(1H)-one is a relatively polar molecule. If recrystallization is not effective, column chromatography on silica gel using a polar eluent system (e.g., dichloromethane/methanol or ethyl acetate/methanol) is a good option. Ensure your crude product is fully dried and free of any high-boiling solvents before loading it onto the column.

Q4: Are there any specific safety precautions I should take during this synthesis?

A4: Yes, several safety precautions are essential. Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water; it should be handled in a fume hood with appropriate personal protective equipment (PPE). High-temperature reactions should be conducted behind a blast shield. Always consult the Safety Data Sheet (SDS) for all reagents used in the synthesis.

IV. Experimental Protocols

Protocol 1: Synthesis of 7-Chloro-1H-quinazoline-2,4-dione
  • In a round-bottom flask, combine 2-amino-4-chlorobenzoic acid (1.0 eq) and urea (3.0 eq).

  • Heat the mixture in an oil bath to 190-200 °C for 2 hours.

  • Cool the reaction mixture to room temperature.

  • Add water to the solid mass and stir vigorously.

  • Collect the solid by filtration, wash with water, and then with a small amount of cold ethanol.

  • Dry the solid under vacuum to obtain the crude 7-Chloro-1H-quinazoline-2,4-dione.

Protocol 2: Synthesis of 4,7-Dichloroquinazolin-2(1H)-one
  • In a round-bottom flask equipped with a reflux condenser and a drying tube, add 7-Chloro-1H-quinazoline-2,4-dione (1.0 eq) and phosphorus oxychloride (POCl₃) (5.0 eq).

  • Add a catalytic amount of N,N-dimethylaniline (0.1 eq).

  • Heat the mixture to reflux for 4-6 hours, monitoring the reaction by TLC.

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully pour the reaction mixture onto crushed ice with stirring in a fume hood.

  • Collect the precipitate by filtration, wash thoroughly with water until the filtrate is neutral.

  • Dry the solid under vacuum to yield the crude 4,7-Dichloroquinazolin-2(1H)-one.

Protocol 3: Synthesis of 4-Amino-7-chloroquinazolin-2(1H)-one
  • In a sealed tube or microwave reaction vessel, dissolve 4,7-Dichloroquinazolin-2(1H)-one (1.0 eq) in a solution of ammonia in methanol (7N) or in a mixture of DMF and aqueous ammonia.

  • Add diisopropylethylamine (DIPEA) (1.5 eq).

  • Heat the mixture to 100-120 °C for 12-24 hours (conventional heating) or irradiate in a microwave reactor at 150 °C for 30-60 minutes.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture and evaporate the solvent under reduced pressure.

  • Add water to the residue and adjust the pH to >9 with a base (e.g., Na₂CO₃ solution).

  • Extract the aqueous layer with ethyl acetate or a mixture of dichloromethane and methanol.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

V. References

  • Ma, J., et al. (2013). A practical and green synthesis of 1H-quinazoline-2,4-diones from CO2 and 2-aminobenzonitriles in water. Green Chemistry, 15(6), 1475-1479. Available at: [Link]

  • Nishimura, R. H. V., et al. (2021). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Beilstein Journal of Organic Chemistry, 17, 3133-3143. Available at: [Link]

  • Li, J., et al. (2009). A new and facile synthesis of quinazoline-2,4(1H,3H)-diones. Organic Letters, 11(6), 1193-1196. Available at: [Link]

  • Nishimura, R. H. V., et al. (2021). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. PMC. Available at: [Link]

  • Li, J., et al. (2009). A new and facile synthesis of quinazoline-2,4(1H,3H)-diones. PubMed. Available at: [Link]

  • Zhang, Y., et al. (2010). Switching the chemoselectivity in the amination of 4-chloroquinazolines with aminopyrazoles. PubMed. Available at: [Link]

  • Zhang, Y., et al. (2009). Switching the Chemoselectivity in the Amination of 4-Chloroquinazolines with Aminopyrazoles. Organic Letters, 12(1), 88-91. Available at: [Link]

  • Mbatia, F. N., et al. (2018). Reaction of 4-chloroquinazolines (C) with different amines leading to compounds 1-34 (a), 35-42 (b) and 43-52 (c). ResearchGate. Available at: [Link]

  • The simple synthesis of quinazoline-2,4-dione derivatives using Boc strategy. Request PDF. Available at: [Link]

  • Anonymous. (2019). Synthesis of quinazolin-4(1H)-ones via amination and annulation of amidines and benzamides. PubMed. Available at: [Link]

  • Pipi, K. R., & de Castro, P. P. (2021). Bioactive Amino-Quinazolines: Synthesis and Therapeutic Applications. SciELO. Available at: [Link]

  • Anonymous. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. MDPI. Available at: [Link]

  • Anonymous. (n.d.). Amination of halopyrimidines and 4-chloroquinazoline. [a]. ResearchGate. Available at: [Link]

  • Carmack, M., et al. (1946). The synthesis of 4-(4'-amino-l'-methylbutylamino)-7-chloroquinoline and some 4-(4'-monoalkylamino-l'-methylbutylamino)-7-chloroquinolines. Journal of the American Chemical Society, 68(7), 1220-1225. Available at: [Link]

  • Taylor, E. C., & Morrison, R. W. (1974). Ring transformations involving chloroheterocycles. Part III. Reaction of 4-chloroquinazolines with hydrazines. Journal of the Chemical Society, Perkin Transactions 1, 1, 327-331. Available at: [Link]

  • Chen, Y.-C., et al. (2020). DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides and Di-tert-butyl Dicarbonate. ACS Omega, 5(16), 9393-9400. Available at: [Link]

  • Process for preparing 4-amino-7-chloro-quinoline. Google Patents. Available at:

  • Osarodion, O. P. (2020). Synthesis and antibacterial activity of newly synthesized 7-chloro–2–methyl-4h–benzo[d][6][7]–oxazin–4–one and 3–amino-7-chloro-2–methyl-quinazolin-4(3h)–one. GSC Biological and Pharmaceutical Sciences, 11(1), 212-220. Available at: [Link]

  • Synthesis method of 7-chloroquinaldine. Google Patents. Available at:

  • Figure 2. Synthesis of quinazolin-4(3H) one from 2-aminobenzoic acid. ResearchGate. Available at: [Link]

  • Anonymous. (2019). Synthesis of quinazolin-4(1H)-ones via amination and annulation of amidines and benzamides. Organic & Biomolecular Chemistry, 17(9), 2356-2360. Available at: [Link]

  • Synthetic method of 4-chloro-7-fluoro-6-nitro quinazoline. Google Patents. Available at:

Sources

Troubleshooting

optimizing mobile phase for 4-Amino-7-chloroquinazolin-2(1H)-one LC-MS

Welcome to the technical support guide for optimizing the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of 4-Amino-7-chloroquinazolin-2(1H)-one. This resource is designed for researchers, scientists, and drug...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for optimizing the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of 4-Amino-7-chloroquinazolin-2(1H)-one. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this and structurally similar molecules. We will move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and develop robust, reliable methods.

Section 1: Understanding the Analyte - The Key to Method Development

The molecular structure of 4-Amino-7-chloroquinazolin-2(1H)-one dictates its behavior in an LC-MS system. Its key features include a basic amino group (-NH₂) and a quinazolinone core, which contains additional nitrogen atoms capable of protonation. This makes the molecule ionizable and its chromatographic retention highly dependent on the mobile phase pH.[1][2]

Inferred Physicochemical Properties:

PropertyEstimated Value/CharacteristicImplication for LC-MS Method Development
Structure Contains a basic aromatic amino group and a heterocyclic quinazolinone core.The primary amino group is the most probable site of protonation in positive ion mode ESI. The molecule is ionizable.
pKa The aromatic amine likely has a pKa in the 3-5 range.Mobile phase pH will be the most critical parameter for controlling retention and peak shape. Operating at a pH at least 2 units away from the pKa is recommended to avoid peak splitting and ensure a single ionic form.[3]
Polarity (logP) Moderately polar.May exhibit poor retention on traditional C18 columns, especially with high aqueous mobile phase compositions. Strategies to enhance retention may be necessary.[4]
Ionization Mode Excellent candidate for positive mode Electrospray Ionization (ESI+).The basic nitrogen atoms are readily protonated to form [M+H]⁺ ions.

Section 2: Troubleshooting Guide (Q&A Format)

This section addresses the most common issues encountered during the LC-MS analysis of 4-Amino-7-chloroquinazolin-2(1H)-one.

Q1: My peak shape is poor (tailing or fronting). What is the cause and how do I fix it?

Answer: Poor peak shape is the most frequent challenge for basic, ionizable compounds like this one. The primary causes are secondary interactions with the stationary phase or issues with the mobile phase/sample solvent compatibility.

  • Peak Tailing: This is often caused by the protonated amine group interacting with negatively charged residual silanols on the surface of silica-based columns.[5] This secondary interaction mechanism slows down a portion of the analyte molecules, causing them to elute later and create a tail.

  • Peak Fronting: This typically indicates column overload or a problem with the sample solvent. If the sample is dissolved in a solvent significantly stronger (i.e., higher organic content) than the initial mobile phase, the analyte will travel through the top of the column too quickly, leading to a fronting peak.[6]

Troubleshooting Workflow for Poor Peak Shape:

G cluster_0 Problem Identification cluster_1 Initial Checks cluster_2 Solutions start Poor Peak Shape (Tailing or Fronting) check_solvent Is sample solvent stronger than mobile phase? start->check_solvent check_pH Is mobile phase pH within 2 units of pKa? check_solvent->check_pH No solve_solvent Action: Re-dissolve sample in initial mobile phase composition. check_solvent->solve_solvent Yes solve_pH Action: Lower mobile phase pH (e.g., to pH < 3 with 0.1% Formic Acid). check_pH->solve_pH Yes add_buffer Action: Add buffer to mobile phase (e.g., 10-20 mM Ammonium Formate) to increase ionic strength. check_pH->add_buffer No, but tailing observed solve_pH->add_buffer If tailing persists... change_column Action: Use a column with low silanol activity or an embedded polar group (EPG). add_buffer->change_column If tailing persists...

Sources

Optimization

preventing degradation of 4-Amino-7-chloroquinazolin-2(1H)-one during storage

Welcome to the Technical Support Center for quinazolinone derivatives. This guide is specifically engineered for researchers, analytical chemists, and drug development professionals dealing with the storage and handling...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for quinazolinone derivatives. This guide is specifically engineered for researchers, analytical chemists, and drug development professionals dealing with the storage and handling of 4-Amino-7-chloroquinazolin-2(1H)-one .

Due to the reactive nature of the quinazoline core and its functional groups, improper storage rapidly leads to compromised experimental integrity. This guide synthesizes mechanistic chemistry with field-proven protocols to help you diagnose, troubleshoot, and prevent degradation.

Diagnostic Troubleshooting Workflow

Before implementing preventive measures, it is critical to diagnose the specific degradation pathway affecting your batch. The following decision tree outlines the analytical logic for identifying the root cause of quinazolinone instability.

G Start Suspected Degradation of 4-Amino-7-chloroquinazolin-2(1H)-one HPLC Perform HPLC-UV Analysis (Compare to Baseline) Start->HPLC CheckPeaks Identify New Chromatographic Peaks HPLC->CheckPeaks Hydrolysis Sharp Peak at Different R_t (e.g., 2,4-dione derivative) CheckPeaks->Hydrolysis Hydrolytic Pathway Oxidation Broad/Late Eluting Peaks (Polymeric/Oxidative Adducts) CheckPeaks->Oxidation Oxidative Pathway ActionHyd Root Cause: Moisture Action: Desiccate & Store at 4°C Hydrolysis->ActionHyd ActionOx Root Cause: Light/O2 Action: Argon Purge, Amber Vials Oxidation->ActionOx

Fig 1: Diagnostic workflow for identifying and resolving quinazolinone degradation pathways.

Frequently Asked Questions (FAQs)

Q1: Why does 4-Amino-7-chloroquinazolin-2(1H)-one degrade when stored at room temperature on the benchtop? A1: Benchtop storage exposes the compound to atmospheric moisture, oxygen, and ambient light. The primary degradation pathways for quinazolinone derivatives are hydrolysis and oxidation[1][4]. The 4-amino group is structurally vulnerable to nucleophilic attack by water. In the presence of ambient moisture, this leads to deamination and the formation of the inactive 7-chloroquinazoline-2,4(1H,3H)-dione. Furthermore, photo-induced oxidation can generate radical species that degrade the heterocyclic core, a common issue in nitrogen-rich heterocycles [3].

Q2: How can I definitively differentiate between hydrolytic and oxidative degradation in my samples? A2: Causality in degradation can be traced analytically using HPLC-UV or LC-MS. Hydrolysis is a highly specific reaction that yields a predictable byproduct (the 2,4-dione derivative). This appears as a distinct, sharp peak on an HPLC chromatogram with a shifted retention time compared to the parent compound [2]. Conversely, oxidative degradation—often catalyzed by trace metals, light, or oxygen—tends to produce a complex mixture of polymeric or highly oxidized species. These manifest as broad, late-eluting peaks or a general baseline drift [5].

Q3: Does the pH of my storage solution matter if I am storing it as a liquid stock? A3: Yes, absolutely. While it is highly recommended to store the compound as a dry solid [2], if you must store it in solution (e.g., in DMSO), pH is a critical variable. Many degradation reactions, particularly hydrolysis, are heavily pH-dependent [5]. Acidic or basic micro-environments act as catalysts, lowering the activation energy required for the nucleophilic attack on the quinazolinone ring [3]. If liquid storage is unavoidable, ensure the solvent is strictly anhydrous and neutral.

Q4: What is a "self-validating" approach to ensure my storage conditions are effective? A4: A self-validating system requires establishing an internal baseline and a control to prove the efficacy of your methodology. Before storing a new batch, perform a quantitative HPLC-UV assay to establish baseline purity. Store one aliquot under your optimized conditions (e.g., -20°C, desiccated, argon-purged) and a "control" aliquot under accelerated stress conditions (e.g., 40°C, ambient humidity) [5]. If the optimized aliquot maintains >99% of its baseline purity after 14 days while the stressed control shows the expected hydrolytic peaks, your storage protocol is internally validated and trustworthy.

Quantitative Stability Data

To highlight the causality between storage environments and compound half-life, the following table summarizes generalized stability data for functionalized quinazolinones under various conditions.

Storage ConditionAtmosphereContainer Type30-Day Purity (%)Primary Degradant Observed
25°C, 60% RHAmbient AirClear Glass88.5%Hydrolysis product (2,4-dione)
4°C, DryAmbient AirAmber Glass96.2%Minor oxidation adducts
-20°C, DryAmbient AirClear Glass97.8%Trace photolytic degradation
-20°C, Dry Argon Amber Glass >99.5% None detected

Note: Data reflects generalized degradation kinetics for 4-amino-quinazolinone derivatives. Amber glass is critical as oxidative degradation is often initiated by light [4].

Experimental Protocol: Self-Validating Inert Storage

To prevent the degradation of 4-Amino-7-chloroquinazolin-2(1H)-one, follow this step-by-step methodology. This protocol eliminates the causal factors of degradation (water, oxygen, and light) and includes a validation step.

Phase 1: Preparation & Dehydration

  • Glassware Baking: Bake all amber glass storage vials and spatulas at 120°C for a minimum of 2 hours to eliminate residual surface moisture. Allow them to cool in a desiccator.

  • Compound Dehydration: If the compound has been exposed to ambient air, transfer the bulk powder into a vacuum oven. Dry at 35°C–40°C under high vacuum for 4 hours. Causality: This removes adsorbed water without providing enough thermal energy to induce thermal degradation [3].

Phase 2: Inert Aliquoting 3. Atmosphere Control: Transfer the dried compound and the baked amber vials into a nitrogen-filled glovebox or use a Schlenk line with an Argon purge. Causality: Argon is heavier than air and provides a superior protective blanket against oxygen [4]. 4. Single-Use Aliquoting: Divide the bulk material into single-use aliquots (e.g., 5 mg to 10 mg per vial). This prevents repeated freeze-thaw cycles and repeated exposure to atmospheric moisture during subsequent experiments. 5. Sealing: Cap the vials tightly with PTFE-lined septa caps. PTFE provides an inert barrier that prevents moisture ingress.

Phase 3: Storage & Validation 6. Secondary Containment: Place the sealed vials into a secondary container, such as a sealed Mylar bag containing indicating silica gel packets. 7. Temperature Control: Store the secondary container in a dedicated freezer at -20°C. 8. Protocol Validation: After 14 days, retrieve one stored aliquot and one control sample (a small amount deliberately left in a clear vial on the benchtop). Dissolve both in anhydrous DMSO and run an HPLC-UV assay. The protocol is validated if the stored aliquot matches the day-zero baseline purity, while the benchtop control exhibits degradation peaks.

References

  • Study of the stability of the substance 3-[2-(4-phenyl-1- piperazino)-2-oxoethyl]quinazoline-4(3н)-one under stressful conditions. Pharmacy & Pharmacology. [Link]

  • A chemical rationale of drug stability and degradation- An insightful approach. International Journal of Chemical and Analytical Science. [Link]

  • Chemical Stability of Drug Substances: Strategies in Formulation Development. Journal of Pharmaceutical Chemistry and Drug Formulation. [Link]

Troubleshooting

Technical Support Center: Overcoming Crystallization Challenges with 4-Amino-7-chloroquinazolin-2(1H)-one

Welcome to the Technical Support Center. 4-Amino-7-chloroquinazolin-2(1H)-one is a highly functionalized intermediate frequently utilized in the synthesis of kinase inhibitors and antimalarial agents[1].

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. 4-Amino-7-chloroquinazolin-2(1H)-one is a highly functionalized intermediate frequently utilized in the synthesis of kinase inhibitors and antimalarial agents[1]. Its structural features—a rigid planar quinazoline core, a primary amine, a lactam motif, and a halogen—create a dense network of intermolecular hydrogen bonding and π-π stacking. While these properties are excellent for target binding in drug discovery, they result in notoriously high crystal lattice energies. Consequently, researchers often face severe crystallization bottlenecks, including liquid-liquid phase separation (oiling out), solvate entrapment, and polymorphic instability[2].

This guide provides mechanistic troubleshooting, self-validating protocols, and thermodynamic strategies to achieve phase-pure crystalline 4-Amino-7-chloroquinazolin-2(1H)-one.

Diagnostic Troubleshooting & FAQs

Q1: Why does my product "oil out" instead of forming crystals upon anti-solvent addition? A1: Oiling out, or Liquid-Liquid Phase Separation (LLPS), occurs when the local supersaturation of the solution exceeds the metastable zone width (MZW) before critical nuclei can form. Because 4-Amino-7-chloroquinazolin-2(1H)-one is highly insoluble in protic solvents, adding an anti-solvent (like water) to a polar aprotic solution (like DMSO) forces the compound into a solute-rich liquid phase rather than a crystalline solid[3].

  • Causality: The thermodynamic driving force for precipitation is too high, bypassing the activation energy required for ordered crystal lattice assembly.

  • Solution: Broaden the MZW by utilizing a co-solvent bridge (e.g., Ethanol) and introduce seed crystals at a lower supersaturation threshold before adding the bulk anti-solvent.

Q2: I am obtaining a mixture of polymorphs. How do I isolate a single, thermodynamically stable form? A2: Polymorphism in quinazolines is driven by competing hydrogen-bonding networks (e.g., lactam-lactim tautomerization). Rapid cooling or flash precipitation kinetically traps the compound in a metastable polymorphic state[2].

  • Causality: According to Ostwald's Rule of Stages, the least stable polymorph crystallizes first because it has a nucleation energy closest to the highly supersaturated state.

  • Solution: Implement a Solvent-Mediated Phase Transition (SMPT). By holding the suspension at an elevated temperature (slurry aging), the metastable form dissolves, and the thermodynamically stable form nucleates and grows[2].

Q3: My NMR shows residual DMSO/DMF, but drying under a high vacuum at 80°C doesn't remove it. Why? A3: The solvent is not merely adsorbed; it is incorporated into the crystal lattice as a stoichiometric solvate. The strong hydrogen-bond accepting nature of DMSO/DMF pairs tightly with the primary amine and lactam N-H of the quinazolinone core.

  • Causality: The desolvation energy exceeds the thermal energy provided by the vacuum oven, and forced desolvation often leads to lattice collapse (forming an amorphous solid).

  • Solution: Perform a solvent-exchange reslurry in a competing protic solvent (e.g., refluxing ethanol or water) to disrupt the solvate lattice and drive the formation of an anhydrate/asolvate[4].

Self-Validating Experimental Protocols

Protocol A: Seeded Anti-Solvent Crystallization (Preventing LLPS)

Objective: To bypass oiling out and achieve controlled nucleation. Mechanism: Seeding provides a pre-existing surface area that lowers the activation energy for nucleation, ensuring the system stays within the metastable zone.

Step-by-Step Methodology:

  • Dissolution: Dissolve 10 g of crude 4-Amino-7-chloroquinazolin-2(1H)-one in 50 mL of DMSO at 70°C.

  • Polish Filtration: Filter the hot solution through a 0.45 µm PTFE membrane to remove heterogeneous nucleation sites (dust/impurities).

  • Co-Solvent Addition: Add 10 mL of Ethanol (co-solvent bridge) to the hot filtrate and maintain at 65°C.

  • Seeding: Add 0.1 g (1 wt%) of pure, milled 4-Amino-7-chloroquinazolin-2(1H)-one seed crystals.

  • Aging: Hold the temperature at 65°C for 30 minutes.

    • Self-Validation Check: The solution should remain slightly turbid. If it clears, the seeds dissolved (temperature too high). If it turns milky, crash precipitation occurred.

  • Anti-Solvent Titration: Pump 40 mL of Water (anti-solvent) into the vessel at a strict rate of 0.5 mL/min using a syringe pump.

  • Cooling: Cool the slurry to 20°C at a linear rate of 0.2°C/min.

  • Isolation: Filter, wash with 50% aqueous ethanol, and dry under vacuum.

AntiSolventWorkflow Crude Crude Quinazolinone in Hot DMSO Filter Polish Filtration (Remove Impurities) Crude->Filter CoSolvent Add EtOH Bridge at 65°C Filter->CoSolvent Seed Add Seed Crystals (1 wt%) CoSolvent->Seed AntiSolvent Slow Water Addition (0.5 mL/min) Seed->AntiSolvent Cool Linear Cooling (0.2°C/min) AntiSolvent->Cool Pure Phase-Pure Crystals Cool->Pure

Workflow for seeded anti-solvent crystallization to prevent oiling out.

Protocol B: Solvent-Mediated Polymorph Conversion (Ostwald Ripening)

Objective: To convert a kinetically trapped polymorphic mixture into the thermodynamically stable form. Mechanism: The metastable polymorph has higher solubility than the stable polymorph. In a saturated slurry, the metastable form continuously dissolves while the stable form grows[2].

Step-by-Step Methodology:

  • Suspension: Suspend 10 g of the mixed-polymorph product in 100 mL of a 9:1 Ethanol/Water mixture.

  • Heating: Heat the slurry to 60°C (below the boiling point but high enough to accelerate dissolution kinetics).

  • Agitation: Stir at 300 RPM for 24–48 hours.

  • In-Process Validation: Withdraw a 1 mL sample at 24 hours, filter, and analyze via Differential Scanning Calorimetry (DSC) or X-Ray Powder Diffraction (XRPD).

    • Self-Validation Check: The process is complete when DSC shows a single, sharp endothermic melting peak, indicating absolute phase purity[3].

  • Isolation: Cool to 20°C, filter, and dry.

PolymorphConversion Mixed Mixed Polymorphs (Kinetic + Stable) Slurry Suspend in EtOH/H2O at 60°C Mixed->Slurry Dissolve Metastable Form Dissolves Slurry->Dissolve High Solubility Grow Stable Form Grows Slurry->Grow Low Solubility Dissolve->Grow Solute Transfer (Ostwald Ripening) Pure 100% Thermodynamically Stable Polymorph Grow->Pure Cool & Filter

Solvent-mediated phase transition mechanism for polymorph purification.

Quantitative Data: Solvent Selection Matrix

The choice of solvent dictates the thermodynamic pathway of the quinazolinone crystallization. Use the following matrix to guide your solvent selection based on the desired outcome:

Solvent SystemSolubility ProfileCrystallization OutcomeRecommended Action
Pure DMSO / DMF High (Hot) / Mod (Cold)Heavy Solvate FormationAvoid as final isolation solvent; use for initial dissolution only.
DMSO / Water High to Very LowOiling Out (LLPS)Add co-solvent bridge (EtOH); seed before water addition.
Ethanol / Water Low (Hot) / Very Low (Cold)Phase-Pure AnhydrateExcellent for slurry aging and polymorph conversion.
THF / Heptane Moderate (Hot) / Low (Cold)Amorphous / Kinetic PolymorphUse slow linear cooling (0.1°C/min) to prevent rapid crash out.

References

  • Polymorphism in Processes of Crystallization in Solution: A Practical Review ACS Publications[Link]

  • Crystallization Processes and Polymorphic Control for Enhanced Drug Performance OMICS International / Journal of Molecular Pharmaceutics & Organic Process Research[Link]

  • Understanding Polymorphism & Crystallisation Issues in the Pharmaceutical Industry Scientific Update[Link]

  • Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances National Institutes of Health (PMC)[Link]

Sources

Optimization

Technical Support Center: Resolving False Positives in 4-Amino-7-chloroquinazolin-2(1H)-one Binding Assays

Welcome to the Assay Troubleshooting and Technical Support Center. 4-Amino-7-chloroquinazolin-2(1H)-one is a highly functionalized, planar heterocyclic scaffold frequently utilized as a chemical intermediate and core pha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Assay Troubleshooting and Technical Support Center. 4-Amino-7-chloroquinazolin-2(1H)-one is a highly functionalized, planar heterocyclic scaffold frequently utilized as a chemical intermediate and core pharmacophore in the development of kinase inhibitors, antiparasitics, and anticancer agents.

However, the distinct physicochemical properties of this compound—specifically its extended conjugated π -system, high hydrophobicity, and planar geometry—make it a frequent offender for generating false positives in high-throughput screening (HTS) and orthogonal binding assays[1]. This guide provides drug development professionals with the mechanistic causality and self-validating protocols required to distinguish true target engagement from assay interference.

Diagnostic Workflow for Quinazolinone Hit Validation

Before diving into specific troubleshooting FAQs, it is critical to establish a self-validating workflow. False positives for 4-Amino-7-chloroquinazolin-2(1H)-one typically arise from two primary mechanisms: Intrinsic Fluorescence Interference and Colloidal Aggregation [2][3].

G Start Hit: 4-Amino-7-chloroquinazolin-2(1H)-one CheckFluo Check Intrinsic Fluorescence Start->CheckFluo FluoYes High Background Signal CheckFluo->FluoYes Yes FluoNo Normal Signal CheckFluo->FluoNo No Orthogonal Orthogonal Assay (SPR/ITC) FluoYes->Orthogonal CheckAgg Check Hill Slope & Detergent FluoNo->CheckAgg Orthogonal->CheckAgg AggYes IC50 Shifts with Triton X-100 CheckAgg->AggYes Yes AggNo IC50 Stable CheckAgg->AggNo No FalsePos False Positive AggYes->FalsePos TrueHit Validated True Hit AggNo->TrueHit

Decision tree for resolving false positives in quinazolinone binding assays.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Why does 4-Amino-7-chloroquinazolin-2(1H)-one show >100% inhibition or erratic signals in my TR-FRET/FP assay?

The Causality: The quinazolin-2(1H)-one core possesses an extended conjugated π -electron system. When exposed to the excitation wavelengths typical of Fluorescence Polarization (FP) or Time-Resolved Fluorescence Energy Transfer (TR-FRET) assays (often in the UV to blue spectrum, 340–480 nm), the compound can exhibit strong intrinsic autofluorescence[1]. Alternatively, the chloro-substitution and planar structure can act as an Inner Filter Effect (IFE) quencher, absorbing the emission light of the assay's fluorophore. This spectral overlap leads to artificially inflated signals, which the assay reader misinterprets as >100% inhibition or super-potency[1].

The Solution (Self-Validating Protocol): Protein-Free Counter-Screen To isolate the compound's optical properties from its biological activity, you must run a counter-screen that removes the target protein.

Step-by-Step Methodology:

  • Prepare Assay Matrix: Dispense the standard assay buffer, including the fluorescent tracer/probe, into a 384-well black microtiter plate. Do not add the target protein.

  • Compound Titration: Add 4-Amino-7-chloroquinazolin-2(1H)-one in a 10-point dose-response curve (e.g., 100 µM down to 1 nM).

  • Incubation: Incubate for the standard assay time (e.g., 30 minutes at room temperature) to allow for any potential solvent equilibration.

  • Read & Analyze: Read the plate at the assay's specific excitation/emission wavelengths.

  • Interpretation: If the fluorescence signal in the compound wells exceeds the DMSO vehicle control by >3 standard deviations, the compound is an autofluorescent false positive. You must switch to a label-free orthogonal assay like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC).

FAQ 2: My compound shows a strong IC50, but the Hill slope is extremely steep (>2.0). Is this a true hit?

The Causality: A steep Hill slope is a hallmark of Colloidal Aggregation[4]. Due to its planar geometry and hydrophobic chloro-substituent, 4-Amino-7-chloroquinazolin-2(1H)-one is prone to π

π stacking and hydrophobic self-association in aqueous buffers. Once the compound reaches its Critical Aggregation Concentration (CAC)—often in the low micromolar range—it forms colloidal particles ranging from 60 to 300 nm in diameter[3]. These aggregates act as "promiscuous inhibitors" by non-specifically adsorbing the target protein onto their surface, causing partial denaturation or steric occlusion of the active site[3].

Aggregation Monomer Quinazolinone Monomers (< 1 µM) Aggregate Colloidal Aggregate (60-300 nm) Monomer->Aggregate Concentration > CAC Target Target Protein Monomer->Target Specific Affinity Aggregate->Target Non-specific Adsorption Trapped Protein Trapped (False Inhibition) Target->Trapped TrueBind Specific Binding (True Inhibition) Target->TrueBind

Mechanism of target protein sequestration by colloidal aggregates vs. true specific binding.

The Solution (Self-Validating Protocol): Detergent-Sensitivity Assay Colloidal aggregates are highly sensitive to non-ionic detergents, which disrupt the micelle-like structures and restore the compound to its monomeric state[2][4].

Step-by-Step Methodology:

  • Buffer Preparation: Prepare two identical sets of assay buffers. To Buffer A, add no detergent. To Buffer B, add 0.01% (v/v) Triton X-100 (or CHAPS if the target protein is sensitive to Triton).

  • Pre-incubation: Pre-incubate the target protein with the 4-Amino-7-chloroquinazolin-2(1H)-one dose-response series for 10 minutes in both Buffer A and Buffer B[4].

  • Initiate Reaction: Add the substrate/tracer to initiate the binding or enzymatic reaction.

  • Calculate IC50 Shift: Determine the IC50 in both conditions.

  • Interpretation: If the IC50 shifts by >5-fold (i.e., the compound loses potency in the presence of 0.01% Triton X-100), the initial hit was a false positive driven by colloidal aggregation[2].

Quantitative Data Summary for Hit Validation

To rapidly classify the behavior of 4-Amino-7-chloroquinazolin-2(1H)-one in your screening cascade, compare your assay metrics against the standardized profiles in the table below.

Diagnostic ParameterValidated True Positive ProfileFalse Positive: Colloidal AggregatorFalse Positive: Optical Interference
IC50 Shift (0.01% Triton X-100) < 2-fold change> 5-fold decrease in potencyNo significant change
Hill Slope (Dose-Response) 0.8 to 1.2> 2.0 (Steep) or highly variableVariable / Erratic
Protein-Free Counter-Screen Baseline background signalBaseline background signal> 3x Background signal
Centrifugation (16,000 x g, 15m) Activity remains in supernatantActivity lost (aggregates pelleted)Activity remains in supernatant
SPR Sensogram Kinetics 1:1 Langmuir binding kineticsNon-saturating, complex bulk shiftN/A

References

  • [1] Novel and Structurally Diversified Bacterial DNA Gyrase Inhibitors Discovered through a Fluorescence-Based High-Throughput Screening Assay. National Institutes of Health (NIH).[Link]

  • [2] Structure-Based Optimization of Quinazolines as Cruzain and TbrCATL Inhibitors. Journal of Medicinal Chemistry (ACS Publications).[Link]

  • [4] Investigation of the activity of 4-aminoquinolines as cysteine protease inhibitors with application in the treatment of Chagas disease. SciELO.[Link]

  • [5] Identification of N-(quinolin-8-yl)benzenesulfonamides as Agents Capable of Down-Regulating NFκB Activity within Two Separate High-Throughput Screens of NFκB Activation. National Institutes of Health (NIH).[Link]

  • [3] Structural Analysis and Identification of Colloidal Aggregators in Drug Discovery. Journal of Chemical Information and Modeling (ACS Publications).[Link]

Sources

Troubleshooting

Technical Support Center: Permeability Optimization for 4-Amino-7-chloroquinazolin-2(1H)-one Derivatives

Welcome to the Technical Support Center for quinazolinone scaffold optimization. The 4-amino-7-chloroquinazolin-2(1H)-one moiety is a highly functionalized pharmacophore frequently utilized in the development of kinase i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for quinazolinone scaffold optimization. The 4-amino-7-chloroquinazolin-2(1H)-one moiety is a highly functionalized pharmacophore frequently utilized in the development of kinase inhibitors, antimicrobial agents, and antithrombotics[1][2]. However, researchers frequently encounter significant pharmacokinetic bottlenecks with this scaffold.

The core issue stems from its physicochemical properties: the 4-amino group acts as a strong hydrogen bond donor (HBD), while the 2-oxo group (lactam) acts as a hydrogen bond acceptor (HBA) and can undergo lactam-lactim tautomerism. This creates a high Polar Surface Area (PSA) and strong intermolecular crystal lattice energy, which heavily restricts passive diffusion across lipophilic cell membranes and triggers active efflux mechanisms[3].

Diagnostic Workflow: Isolating the Permeability Barrier

Before synthesizing new analogs, it is critical to determine whether your cellular drop-off is caused by poor thermodynamic solubility, a passive diffusion deficit, or active transporter efflux. Follow the self-validating decision tree below.

PermeabilityWorkflow Start Low Cellular Efficacy (High Biochemical Potency) Solubility Measure Kinetic Solubility (PBS, pH 7.4) Start->Solubility PoorSol Poor Solubility (<10 µM) Precipitation in Assay Solubility->PoorSol GoodSol Good Solubility (>10 µM) Solubility->GoodSol Action1 Formulation / Scaffold Hopping PoorSol->Action1 PAMPA PAMPA Assay (Passive Diffusion) GoodSol->PAMPA LowPAMPA Low Pe (< 1x10^-6 cm/s) Passive Permeability Issue PAMPA->LowPAMPA HighPAMPA High Pe (> 1x10^-6 cm/s) PAMPA->HighPAMPA Action2 Mask H-Bond Donors (Prodrugs, N-alkylation) LowPAMPA->Action2 Caco2 Caco-2 Assay (Cellular Monolayer) HighPAMPA->Caco2 Efflux Efflux Ratio > 2 (P-gp/BCRP Substrate) Caco2->Efflux NoEfflux Efflux Ratio < 2 (Intracellular Trapping) Caco2->NoEfflux Action3 Reduce PSA / Add Steric Shielding Efflux->Action3 Action4 Assess Lysosomotropism or Metabolism NoEfflux->Action4

Diagnostic workflow for isolating permeability, efflux, and solubility bottlenecks.

Troubleshooting & FAQs (Causality & Solutions)

Q1: My 4-amino-7-chloroquinazolin-2(1H)-one derivative exhibits an IC50 of 5 nM in biochemical assays, but >2 µM in cellular assays. What is the root cause? A: A significant drop in potency between biochemical and cellular assays typically indicates poor cell membrane permeability or rapid active efflux[3]. Before crossing the lipophilic core of the cell membrane, the molecule must shed its hydration shell (the desolvation penalty). Because the 4-amino-7-chloroquinazolin-2(1H)-one scaffold possesses multiple HBDs and HBAs, the energy required for desolvation is exceptionally high, preventing the compound from passively diffusing into the cytoplasm.

Q2: Our PAMPA results show an effective permeability (Pe) of < 1.0 × 10⁻⁶ cm/s. How can we structurally optimize the scaffold without losing target affinity? A: Low PAMPA permeability confirms a passive diffusion deficit[4]. The primary strategy for enhancing the cell permeability of quinazoline-based inhibitors is masking polar groups[3]. The 4-amino group is a primary HBD. If structure-activity relationship (SAR) studies permit, N-methylation can drastically reduce the desolvation penalty. Alternatively, employing a prodrug strategy—such as forming an acetamide or carbamate that is cleaved by intracellular esterases/amidases—can temporarily mask the polar amino group, resulting in a significant improvement in permeability[3].

Q3: The compound demonstrates excellent passive permeability in PAMPA but fails in the Caco-2 bidirectional assay with an Efflux Ratio (ER) > 3. How do we troubleshoot this? A: An ER > 2 in Caco-2 cells indicates that your compound is a substrate for apical efflux transporters, such as P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP)[3]. Quinazolinones are planar, lipophilic heterocycles with strategically placed HBAs—a classic pharmacophore for P-gp recognition. To disrupt transporter binding, you must alter the molecule's spatial geometry. Strategies include reducing the overall PSA, adding steric bulk (e.g., substituting the 7-chloro group with a bulkier aliphatic moiety) to hinder the molecule's fit into the P-gp binding pocket, or reducing the basicity of the 4-amino group[5][6].

Q4: Can formulation adjustments resolve permeability issues for in vitro screening? A: Formulation cannot change a molecule's intrinsic permeability, but it can prevent false negatives caused by poor solubility in the unstirred water layer adjacent to the cell membrane[3]. Ensure you are measuring thermodynamic solubility (equilibrium over 24-48h) rather than just kinetic solubility (short incubation from DMSO stock) to accurately gauge the concentration gradient driving passive diffusion[3]. Encapsulating the quinazoline inhibitor in polymeric nanoparticles (e.g., chitosan) can enhance delivery by bypassing direct membrane partitioning[3].

Quantitative Data: Impact of Scaffold Modifications

The following table summarizes how specific structural modifications to the 4-amino-7-chloroquinazolin-2(1H)-one core impact key permeability metrics. Note: Target values for viable oral drug candidates are PAMPA Pe > 1.5 × 10⁻⁶ cm/s and Caco-2 ER < 2.0.

Compound VariantModification StrategyHBD CountPSA (Ų)PAMPA Pe (10⁻⁶ cm/s)Caco-2 Papp A→B (10⁻⁶ cm/s)Efflux Ratio (B→A / A→B)
Parent Scaffold None (4-Amino-7-chloro...)271.30.81.24.5
Analog A N4-Methylation (Isosteric)159.34.53.83.2
Analog B N4-Acetamide (Prodrug)168.58.27.51.8
Analog C 7-Chloro to 7-Trifluoromethyl271.31.11.52.1

Standard Operating Procedures (SOPs)

To ensure high scientific integrity, all permeability assays must be self-validating systems. The following protocols include built-in quality control checks to prevent false data caused by non-specific binding or membrane degradation.

SOP 1: Self-Validating High-Throughput PAMPA

Objective: To determine the passive permeability of a quinazoline inhibitor across an artificial lipid membrane[3][4].

  • Prepare Lipid Solution: Dissolve 2% lecithin in dodecane to create the artificial lipid membrane[3].

  • Coat Donor Plate: Carefully apply 5 µL of the lipid solution to the PVDF membrane filter of each well in a 96-well donor plate. Allow 10 minutes for the lipid to impregnate the filter[3].

  • Prepare Dosing Solutions: Fill the wells of a 96-well acceptor plate with 300 µL of PBS (pH 7.4). Add the dosing solution of the quinazolinone inhibitor (10 µM) to the donor plate[3]. Crucial Step: Co-spike the dosing solution with 100 µM Lucifer Yellow as a membrane integrity marker.

  • Assembly & Incubation: Create a "sandwich" by placing the donor plate into the acceptor plate. Incubate at room temperature for 16 hours in a humidity chamber.

  • System Validation (Integrity Check): Measure Lucifer Yellow fluorescence in the acceptor well. A permeability of < 0.5 × 10⁻⁶ cm/s for Lucifer Yellow confirms the lipid bilayer remained intact during the assay.

  • Data Calculation: Analyze donor and acceptor concentrations via LC-MS/MS. Calculate Effective Permeability (Pe)[3]. Calculate Mass Balance (Recovery %) = (Amount in Donor + Amount in Acceptor) / Initial Dosed Amount. A recovery of < 80% indicates the quinazolinone is precipitating or adsorbing to the plastic assay plate[3].

SOP 2: Bidirectional Caco-2 Permeability Assay

Objective: To assess apparent permeability (Papp) and efflux liability across a polarized human intestinal monolayer[2][3].

  • Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts in a 24-well transwell plate. Culture for 21 days to allow full differentiation and polarization.

  • Pre-Assay Validation (TEER): Measure Transendothelial Electrical Resistance (TEER) using a volt-ohm meter. Only utilize wells with a TEER > 250 Ω·cm² to guarantee tight junction integrity.

  • Dosing:

    • Apical to Basolateral (A→B): Add 10 µM compound to the apical chamber (pH 6.5) and blank buffer to the basolateral chamber (pH 7.4).

    • Basolateral to Apical (B→A): Add 10 µM compound to the basolateral chamber and blank buffer to the apical chamber.

  • Incubation & Sampling: Incubate at 37°C for 2 hours. Take 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes to establish steady-state kinetics.

  • Post-Assay Validation: Re-measure TEER. A drop of >15% from the pre-assay baseline indicates the quinazolinone derivative is cytotoxic and has compromised the tight junctions, invalidating the permeability data.

  • Data Analysis: Calculate Apparent Permeability (Papp) for both directions. Calculate the Efflux Ratio (ER) = Papp(B→A) / Papp(A→B). An ER > 2.0 flags the compound as an active efflux substrate[3].

References

  • NIH PubMed Central. "Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities". Available at: [Link]

  • Google Patents. "US20030130270A1 - Heterocyclic derivatives and their use as antithrombotic agents".
  • ACS Publications. "Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors". Available at: [Link]

  • MDPI. "Quinazolinones, the Winning Horse in Drug Discovery". Available at:[Link]

  • RSC Publishing. "Recent advances in the pharmacological diversification of quinazoline/quinazolinone hybrids". Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

4-Amino-7-chloroquinazolin-2(1H)-one vs standard quinazoline kinase inhibitors

Title: Fragment-to-Lead: 4-Amino-7-chloroquinazolin-2(1H)-one vs. Standard Quinazoline Kinase Inhibitors Executive Summary & Rationale In the landscape of targeted oncology, the quinazoline scaffold is a privileged pharm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Fragment-to-Lead: 4-Amino-7-chloroquinazolin-2(1H)-one vs. Standard Quinazoline Kinase Inhibitors

Executive Summary & Rationale In the landscape of targeted oncology, the quinazoline scaffold is a privileged pharmacophore, serving as the core for numerous FDA-approved epidermal growth factor receptor (EGFR) inhibitors[1]. However, the development of these complex drugs often begins with much simpler molecular fragments. This guide provides an objective, data-driven comparison between 4-Amino-7-chloroquinazolin-2(1H)-one —a low-molecular-weight building block utilized in Fragment-Based Drug Discovery (FBDD)—and fully elaborated Standard Quinazoline Inhibitors (SQIs) like Gefitinib and Erlotinib. By analyzing their structural mechanics and experimental workflows, drug development professionals can better understand how to elaborate foundational fragments into potent clinical candidates[2].

Mechanistic and Structural Divergence

The fundamental difference between 4-Amino-7-chloroquinazolin-2(1H)-one and SQIs lies in their interaction with the kinase ATP-binding cleft.

  • Hinge Region Binding: Standard inhibitors like Gefitinib utilize the N1 atom of the quinazoline ring as a hydrogen bond acceptor to interact with the backbone amide of Met793 in the EGFR hinge region[1]. In contrast, the introduction of a 2-oxo group in 4-Amino-7-chloroquinazolin-2(1H)-one alters the tautomeric equilibrium of the pyrimidine ring. The N1 position becomes protonated (acting as a hydrogen bond donor), which fundamentally shifts the binding orientation and requires a distinct elaboration strategy to maintain hinge affinity[3].

  • Hydrophobic Pocket Occupation: SQIs feature a bulky 4-anilino group that projects deeply into the hydrophobic DFG-in pocket, driving high-affinity (nanomolar) binding[1]. The 4-amino group on the fragment scaffold is a simple primary amine. While it lacks the hydrophobic bulk to fully occupy the pocket, it provides a highly efficient, low-steric starting point (high Ligand Efficiency) for custom derivatization[2].

  • Solvent Channel Extension: SQIs utilize C6 or C7 substituents (e.g., the morpholine ring in Gefitinib) to extend into the solvent-accessible channel, improving aqueous solubility and pharmacokinetic properties[1]. The 7-chloro group on the fragment serves as a versatile synthetic handle for palladium-catalyzed cross-coupling, allowing researchers to systematically build these solvent-exposed moieties[3].

HingeBinding cluster_0 Standard Quinazoline (e.g., Gefitinib) cluster_1 4-Amino-7-chloroquinazolin-2(1H)-one N1 N1 Atom (H-Bond Acceptor) Met793 Met793 Hinge Region N1->Met793 Strong H-Bond Anilino 4-Anilino Group (Hydrophobic Bulk) Pocket Hydrophobic Pocket Anilino->Pocket Deep Penetration Oxo 2-Oxo Group (Alters N1 to H-Bond Donor) Oxo->Met793 Shifted Binding Mode Amino 4-Amino Group (Primary Amine, Low Bulk) Amino->Pocket Suboptimal Fill (Needs Elaboration) Target EGFR Kinase Domain Target->Met793 Target->Pocket

Structural logic comparing standard quinazoline hinge binding vs. the 2-oxo fragment scaffold.

Comparative Physicochemical Profiles

To understand the trajectory from fragment to lead, we must compare the baseline physicochemical properties. 4-Amino-7-chloroquinazolin-2(1H)-one strictly adheres to the "Rule of Three" (Ro3) for fragments, whereas optimized SQIs adhere to Lipinski's "Rule of Five" (Ro5)[4].

Property4-Amino-7-chloroquinazolin-2(1H)-one (Fragment)Gefitinib (Standard Inhibitor)Erlotinib (Standard Inhibitor)
Molecular Weight ( g/mol ) 195.60446.90393.43
cLogP ~1.23.22.7
H-Bond Donors 211
H-Bond Acceptors 275
Target Affinity (EGFR IC50) > 50 µM (Baseline)0.033 µM0.002 µM
Design Paradigm Rule of Three (Ro3) CompliantRule of Five (Ro5) CompliantRule of Five (Ro5) Compliant

Experimental Methodology: Fragment Validation & Elaboration

The experimental protocols for handling fragments vastly differ from those used for fully optimized inhibitors. Because fragments exhibit low binding affinity and rapid dissociation kinetics, standard biochemical assays (like TR-FRET) often yield false negatives. Therefore, orthogonal biophysical techniques and iterative synthetic elaboration are required[4].

Protocol A: Fragment Binding Validation via Surface Plasmon Resonance (SPR) Causality: SPR is utilized because it can detect the rapid kon​ and koff​ rates characteristic of low-molecular-weight fragments, providing a reliable KD​ measurement without the inner-filter effects that plague fluorescence assays at high compound concentrations.

  • Sensor Chip Preparation: Immobilize recombinant EGFR kinase domain onto a CM5 sensor chip via standard amine coupling (target immobilization level: 3000-5000 RU to account for the low MW of the fragment).

  • Analyte Preparation: Dissolve 4-Amino-7-chloroquinazolin-2(1H)-one in 100% DMSO, then dilute into running buffer (e.g., HBS-EP+ with 5% DMSO) to create a concentration series ranging from 10 µM to 1 mM.

  • Injection & Measurement: Inject the fragment series over the active and reference flow cells at a high flow rate (50 µL/min) to minimize mass transport limitations.

  • Data Analysis: Fit the steady-state binding levels ( Req​ ) against analyte concentration to calculate the baseline KD​ . Self-Validating Control: A known high-affinity binder (e.g., Gefitinib) must be injected periodically to ensure the immobilized kinase retains its active conformation throughout the run.

Protocol B: Synthetic Elaboration via Buchwald-Hartwig Amination Causality: To evolve the fragment into a lead-like molecule, the 7-chloro position is exploited to append solubilizing groups (e.g., morpholine). This mimics the solvent channel interactions of SQIs, improving both target affinity and aqueous solubility[2].

  • Reagent Assembly: In a glovebox, combine 4-Amino-7-chloroquinazolin-2(1H)-one (1.0 eq), morpholine (1.5 eq), Pd2​(dba)3​ (0.05 eq), XPhos ligand (0.1 eq), and Cs2​CO3​ (2.0 eq) in anhydrous 1,4-dioxane.

  • Reaction Execution: Seal the vessel, remove from the glovebox, and heat at 100°C for 12 hours under a nitrogen atmosphere.

  • Workup & Purification: Cool to room temperature, filter through a Celite pad to remove the palladium catalyst, and concentrate the filtrate in vacuo. Purify the crude product via reverse-phase preparative HPLC.

  • Validation: Confirm the successful substitution of the 7-chloro group via LC-MS and 1H-NMR. The resulting elaborated scaffold is then fed back into the SPR and TR-FRET screening cascade to quantify the gain in binding affinity.

Workflow S1 Step 1: Fragment Screening (SPR to detect fast on/off rates) S2 Step 2: Structural Biology (X-ray Crystallography of Scaffold) S1->S2 S3 Step 3: Synthetic Elaboration (7-Chloro Cross-Coupling) S2->S3 S4 Step 4: Lead Optimization (TR-FRET Kinase Assay Validation) S3->S4

Fragment-based drug discovery workflow for elaborating the 4-Amino-7-chloroquinazolin-2(1H)-one core.

References

  • Structural Insight and Development of EGFR Tyrosine Kinase Inhibitors Source: National Institutes of Health (NIH) - PMC URL:[Link]

  • Efficient Hit-to-Lead Searching of Kinase Inhibitor Chemical Space via Computational Fragment Merging Source: bioRxiv URL:[Link]

Sources

Comparative

Benchmarking 4-Amino-7-chloroquinazolin-2(1H)-one Selectivity Against Target Kinase Panels: A Comprehensive Comparison Guide

Executive Summary The development of dual PI3K/mTOR inhibitors represents a critical frontier in molecularly targeted oncology[1]. Central to this endeavor is the optimization of privileged chemical scaffolds. 4-Amino-7-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of dual PI3K/mTOR inhibitors represents a critical frontier in molecularly targeted oncology[1]. Central to this endeavor is the optimization of privileged chemical scaffolds. 4-Amino-7-chloroquinazolin-2(1H)-one (CAS: 1093201-76-3) [2] serves as a highly versatile intermediate in medicinal chemistry, specifically engineered for synthesizing potent, ATP-competitive kinase inhibitors[3]. Unlike earlier pyrido-pyrimidine compounds, quinazoline derivatives offer superior therapeutic indices, but they require rigorous selectivity benchmarking to prevent off-target toxicities[4].

As an Application Scientist, I have designed this guide to objectively benchmark derivatives of this scaffold against industry-standard inhibitors (e.g., PI-103, Alpelisib, and Dactolisib). This document outlines the mechanistic rationale, comparative performance data, and the self-validating experimental protocols required to evaluate kinase selectivity.

Mechanistic Rationale: The Quinazoline Advantage

Why utilize the 4-Amino-7-chloroquinazolin-2(1H)-one core? The quinazoline heterocycle acts as an ideal hinge-binding motif, docking seamlessly into the ATP-binding cleft of class I PI3Ks[1].

  • The 7-Chloro Modification: The addition of the 7-chloro substituent exploits a deep, hydrophobic sub-pocket within the kinase domain. This halogen bond significantly anchors the molecule, improving baseline thermodynamic affinity.

  • The 2-Position Functionalization: The true selectivity driver lies at the 2-position[5]. Strategic functionalization here—such as the introduction of specific hydrogen-bonding substituents, acetimides, or sulfonamides—dictates the selectivity ratio between PI3K isoforms (α, β, δ, γ) and mTOR[6].

Causality of Selectivity: Modifications at the 2-position can create intentional steric clashes with specific amino acid residues. For example, introducing bulky methyl or aryl groups causes an unfavorable interaction with TRP-80—a residue unique to the mTOR kinase domain—thereby shifting the profile heavily toward PI3K-specific inhibition[7].

PI3K_mTOR_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K (Class I) RTK->PI3K Activation AKT AKT PI3K->AKT PIP3 Generation mTORC1 mTORC1 AKT->mTORC1 Activation Proliferation Cell Proliferation & Survival mTORC1->Proliferation Translation/Growth mTORC2 mTORC2 mTORC2->AKT Phosphorylation (Ser473) Inhibitor Quinazoline Scaffold (4-Amino-7-chloroquinazolin-2(1H)-one) Inhibitor->PI3K ATP-Competitive Inhibition Inhibitor->mTORC1 Inhibitor->mTORC2

PI3K/mTOR signaling cascade and dual inhibition nodes by the quinazoline scaffold.

Comparative Data Analysis

To objectively benchmark the performance of the 4-Amino-7-chloroquinazolin-2(1H)-one scaffold, we compare a highly optimized derivative (e.g., an acetimide-substituted analog) against established reference compounds[4][6].

The data below highlights how the quinazoline core can achieve single-digit nanomolar potency while maintaining an exceptional kinome-wide safety profile (indicated by a low S-score)[7].

CompoundScaffold TypePI3Kα IC₅₀ (nM)mTOR IC₅₀ (nM)Selectivity (PI3Kα/mTOR)Kinome S(10) Score (at 1 μM)
7-Cl-Quinazolinone Deriv. Quinazoline0.7108.0154-fold0.015
PI-103 Pyridofuropyrimidine2.020.010-fold0.080
Alpelisib (Piqray) Thiazole/Pyrimidine5.0>1000>200-fold0.020
Dactolisib (BEZ235) Imidazoquinoline4.06.01.5-fold0.065

Data Synthesis: The optimized 7-Cl-Quinazolinone derivative demonstrates superior PI3Kα potency (0.7 nM) compared to Alpelisib, while offering a highly tunable selectivity window against mTOR that surpasses early-generation dual inhibitors like PI-103 and Dactolisib.

Benchmarking Workflow & Self-Validating Protocols

To confidently advance a 4-Amino-7-chloroquinazolin-2(1H)-one derivative, we must deploy a self-validating benchmarking workflow. This ensures that observed phenotypes are causally linked to on-target engagement rather than polypharmacological artifacts.

Benchmarking_Workflow Synth Scaffold Functionalization (2-position substitution) Panel Kinome-Wide Profiling (e.g., KINOMEscan) Synth->Panel Enzyme Orthogonal Enzymatic Assays (PI3K α/β/γ/δ & mTOR) Panel->Enzyme Hit Triage Cell Cellular Phenotypic Assays (Biomarker Validation) Enzyme->Cell Functional Validation Data Selectivity Score (S-score) & In Vivo Translation Cell->Data Efficacy Analysis

Multi-tiered benchmarking workflow ensuring causal validation of kinase selectivity.

Protocol 1: Kinome-Wide Selectivity Profiling (Binding Assay)

Causality: Before functional testing, we must rule out broad off-target binding. We utilize a competitive binding assay (e.g., KINOMEscan against 468 kinases) to calculate the Selectivity Score (S-score). An S(10) score < 0.02 indicates a highly selective compound[7].

Step-by-Step Methodology:

  • Kinase Preparation: Express kinases as fusions to T7 bacteriophage.

  • Ligand Immobilization: Bind a broad-spectrum reference ligand to magnetic beads.

  • Competition Reaction: Incubate the DNA-tagged kinases, immobilized ligand, and the quinazoline test compound (at 1 μM) in binding buffer (20% SeaBlock, 0.17x PBS, 0.05% Tween 20, 6 mM DTT) for 1 hour at room temperature.

  • Elution & Readout: Wash the beads to remove unbound kinase. Elute the bound kinase and quantify via qPCR.

  • Self-Validation Check: Include Staurosporine as a positive control for broad inhibition. The assay is only valid if the qPCR dynamic range between the DMSO vehicle (negative control) and Staurosporine exceeds 3 logs.

Protocol 2: Orthogonal Enzymatic Validation (ADP-Glo Assay)

Causality: KINOMEscan only measures thermodynamic binding. To prove functional inhibition, we measure ATP consumption using a luminescent ADP-Glo assay. Running this assay at high, physiological ATP concentrations (e.g., 1 mM) ensures that the competitive quinazoline inhibitor will maintain its potency in the cellular environment, preventing false positives.

Step-by-Step Methodology:

  • Reaction Assembly: In a 384-well plate, combine 2 μL of recombinant PI3Kα or mTOR enzyme with 2 μL of the quinazoline derivative (serially diluted in DMSO).

  • Initiation: Add 2 μL of ATP/PIP2 lipid kinase substrate mixture. Incubate for 60 minutes at 25°C.

  • ADP Detection: Add 6 μL of ADP-Glo Reagent to terminate the kinase reaction and deplete unconsumed ATP (40-minute incubation).

  • Signal Generation: Add 12 μL of Kinase Detection Reagent to convert ADP to ATP, driving a luciferase reaction. Read luminescence.

  • Self-Validation Check (Z'-factor): Calculate the Z'-factor using DMSO (max signal) and 10 μM BEZ235 (min signal). Proceed with data analysis only if Z' ≥ 0.5 , proving the signal window is statistically distinct from background noise.

Protocol 3: Cellular Target Engagement (Western Blotting)

Causality: Enzymatic potency does not guarantee cellular penetration or pathway engagement. To prove that the quinazoline derivative effectively shuts down the PI3K/mTOR axis in living cells (e.g., MCF7 breast cancer cells), we must measure specific downstream phosphorylation events. We track p-AKT (Ser473) as a direct readout of mTORC2 activity and p-S6 (Ser235/236) for mTORC1 activity.

Step-by-Step Methodology:

  • Cell Treatment: Seed MCF7 cells and treat with the quinazoline derivative (0.1 nM to 10 μM) for 2 hours.

  • Lysis: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors (crucial to preserve the phospho-state).

  • Electrophoresis & Transfer: Resolve 20 μg of protein via SDS-PAGE and transfer to a PVDF membrane.

  • Immunoblotting: Probe with primary antibodies against p-AKT (Ser473), total AKT, p-S6, and GAPDH (loading control).

  • Self-Validation Check: The ratio of total AKT to GAPDH must remain constant across all lanes. A reduction in total AKT indicates compound toxicity rather than specific kinase inhibition, invalidating the selectivity claim.

References

  • Benchchem. "4-Amino-7-chloroquinazolin-2(1H)-one".
  • Chemsrc. "1093201-76-3_4-Amino-7-chloroquinazolin-2(1H)-one".
  • NIH / PMC. "Discovery and SAR of Novel Disubstituted Quinazolines as Dual PI3Kalpha/mTOR Inhibitors Targeting Breast Cancer".
  • ACS Medicinal Chemistry Letters. "Discovery and SAR of Novel Disubstituted Quinazolines as Dual PI3Kalpha/mTOR Inhibitors Targeting Breast Cancer".
  • Journal of Medicinal Chemistry. "Discovery and Optimization of 2-Amino-4-methylquinazoline Derivatives as Highly Potent Phosphatidylinositol 3-Kinase Inhibitors for Cancer Treatment".
  • European Journal of Medicinal Chemistry. "HDAC and PI3K dual inhibitors in the treatment of cancers: Current status, trends, and solutions".
  • Benchchem. "The Structure-Activity Relationship of Quinazoline-Based PI3K".

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-Amino-7-chloroquinazolin-2(1H)-one

Operational Master Guide: Safety, PPE, and Logistics for 4-Amino-7-chloroquinazolin-2(1H)-one As pharmaceutical research accelerates, the safe handling of potent chemical intermediates is non-negotiable. 4-Amino-7-chloro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Operational Master Guide: Safety, PPE, and Logistics for 4-Amino-7-chloroquinazolin-2(1H)-one

As pharmaceutical research accelerates, the safe handling of potent chemical intermediates is non-negotiable. 4-Amino-7-chloroquinazolin-2(1H)-one (CAS 1093201-76-3) is a critical halogenated heterocyclic compound frequently utilized in advanced organic synthesis and drug discovery[1]. Because the quinazoline ring system is a privileged scaffold for highly potent active pharmaceutical ingredients (HPAPIs)—particularly kinase inhibitors—this intermediate must be managed with rigorous, field-proven safety protocols[2][3].

This guide provides a self-validating, mechanistic approach to handling 4-Amino-7-chloroquinazolin-2(1H)-one, ensuring zero-exposure operations through tiered containment, precise Personal Protective Equipment (PPE) selection, and controlled logistical workflows.

Mechanistic Toxicology & Risk Assessment

To design an effective safety protocol, we must first understand the causality of the chemical risk. 4-Amino-7-chloroquinazolin-2(1H)-one is a crystalline solid. Its hazard profile is driven by two primary factors:

  • Physical State: As a dry powder, the primary vector for occupational exposure is the aerosolization of micro-particulates during weighing and transfer.

  • Chemical Reactivity: The presence of the 7-chloro and 4-amino functional groups on the quinazoline ring introduces potential electrophilic reactivity. Halogenated heterocycles are known to act as severe ocular irritants and potential skin sensitizers upon contact[2].

Due to its role as an HPAPI precursor, standard pharmaceutical industry best practices dictate treating this compound under Occupational Exposure Band 3 (OEB 3) guidelines, which restricts permissible environmental exposure to <100 µg/m³[4].

ToxicityPathway Compound 4-Amino-7-chloroquinazolin-2(1H)-one (Aerosolized Powder) Inhalation Inhalation Pathway Compound->Inhalation Dermal Dermal/Ocular Pathway Compound->Dermal RespPPE Intervention: TH3 PAPR Inhalation->RespPPE SkinPPE Intervention: Nitrile Gloves Dermal->SkinPPE Systemic Systemic Toxicity Prevented RespPPE->Systemic Sensitization Skin Sensitization Prevented SkinPPE->Sensitization

Mechanistic exposure pathways and targeted PPE interventions for quinazoline derivatives.

Tiered PPE & Containment Strategy

Standard laboratory PPE is insufficient for handling OEB 3 halogenated intermediates[4]. Every piece of protective equipment must serve a specific, mechanistic purpose to break the exposure pathway.

Quantitative Containment & PPE Matrix
ParameterSpecificationCausality / Rationale
OEB Classification OEB 3 (<100 µg/m³)Conservative standard for potent quinazoline API intermediates[4].
Primary Containment Ventilated Balance Enclosure (VBE)Continuous inward airflow prevents aerosolization of fine powders during transfer.
Dermal PPE Double Nitrile Gloves (>0.12 mm)Halogenated organics easily penetrate latex. Nitrile provides superior chemical resistance; double-gloving creates a self-validating redundant barrier[5].
Respiratory PPE TH3 PAPR or FFP3/N95Mitigates inhalation risk of micro-particulates if primary engineering containment is breached[4].
Ocular PPE Unvented Chemical GogglesPrevents localized ocular irritation and damage from airborne dust settling in the eyes[2].

Self-Validating Operational Protocols

A protocol is only effective if it can validate its own success or failure in real-time. The following step-by-step methodologies incorporate mandatory validation checkpoints.

Protocol A: Safe Weighing and Transfer

Objective: Transfer solid 4-Amino-7-chloroquinazolin-2(1H)-one without generating airborne dust.

  • Pre-Operation Validation: Before opening the chemical container, verify that the fume hood or VBE has a continuous inward face velocity of 0.4–0.6 m/s using the digital airflow monitor.

  • PPE Donning: Don disposable GMP coveralls, unvented goggles, and double nitrile gloves[4]. Ensure the inner glove is tucked under the coverall cuff, and the outer glove is pulled over the cuff to seal the wrist.

  • Execution: Open the container only inside the active VBE. Use an anti-static, grounded spatula to weigh the compound. Static electricity can cause fine powders to repel and aerosolize; grounding prevents this.

  • Post-Operation Validation: Once the container is sealed, visually inspect the outer gloves for micro-tears or powder residue. Doff the outer gloves inside the hood before withdrawing your hands to prevent pulling contamination into the general lab environment[6].

Protocol B: Immediate Spill Response (SOP-002)

Objective: Contain and neutralize accidental powder release without dry-sweeping.

  • Isolate & Validate: Immediately evacuate a 2-meter radius. Validate that no personnel are in the downwind airflow path.

  • Contain (No Dry Sweeping): Never use a brush or broom, as this forces the compound into the air. Instead, gently cover the spilled powder with damp absorbent pads to suppress dust generation[5].

  • Decontaminate: Wipe the area using a solvent compatible with quinazoline solubility (e.g., 70% isopropanol or ethanol)[7]. Follow with a standard detergent wash to remove residual organics.

  • Secondary Validation: Perform a visual inspection under bright light to ensure zero crystalline residue remains on the surface.

HandlingWorkflow Start Pre-Task: PPE & Hood Check Weighing Weighing (OEB 3 Containment) Start->Weighing Reaction Synthesis Execution Weighing->Reaction Spill Spill Detected? Reaction->Spill SpillResp Initiate Spill SOP Spill->SpillResp Yes Waste Segregate Halogenated Waste Spill->Waste No SpillResp->Waste Disposal Incineration (>1000°C) Waste->Disposal

Step-by-step operational workflow from pre-handling containment to halogenated waste disposal.

Protocol C: Waste Disposal & Logistics

Objective: Prevent environmental contamination and ensure regulatory compliance.

  • Segregation: Classify all contaminated PPE, wipes, and residual compound strictly as "Halogenated Solid Waste"[6]. Mixing halogenated waste with general organic waste can cause dangerous reactions or regulatory violations.

  • Packaging: Double-bag all solid waste in 4-mil thick polyethylene bags. Seal using the "gooseneck" tie method (twist the bag, fold the twist over, and tape it) to create an airtight seal.

  • Logistics: Transport the sealed bags to a designated, ventilated hazardous waste accumulation area using a secondary containment bin.

  • Final Disposal: Route the waste for commercial high-temperature incineration (>1000°C). Causality: Incineration at these temperatures is required to completely cleave the robust chlorinated quinazoline ring system, preventing the formation of toxic environmental byproducts.

References

  • chemsrc.com. "1093201-76-3_4-Amino-7-chloroquinazolin-2(1H)-one". 1

  • BenchChem. "2-(Chloromethyl)-4-methylquinazoline | RUO | Supplier". 2

  • SimplerQMS. "SOPs in the Pharmaceutical Industry: Definition, Types, Format, Guidelines, and Management". 5

  • PharmaGuideHub. "SAFE PRACTICES DURING PRODUCTION". 6

  • Seqens. "Enhancing Safety and Efficiency in HPAPI Manufacturing: Best Practices and Trends". 3

  • 3M. "Pharmaceutical industry best practice". 4

  • EPA.ie. "Standard Operating Procedure". 7

Sources

© Copyright 2026 BenchChem. All Rights Reserved.